4-methyl-N-phenylbenzenesulfonamide chemical properties
An In-Depth Technical Guide to the Chemical Properties of 4-methyl-N-phenylbenzenesulfonamide Introduction 4-methyl-N-phenylbenzenesulfonamide, also known as p-toluenesulfonanilide, is an organic compound belonging to th...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Chemical Properties of 4-methyl-N-phenylbenzenesulfonamide
Introduction
4-methyl-N-phenylbenzenesulfonamide, also known as p-toluenesulfonanilide, is an organic compound belonging to the sulfonamide class. The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the basis for a wide array of therapeutic agents, famously known as "sulfa drugs."[1] While this specific molecule is not an active drug itself, it serves as a crucial intermediate and a model compound for studying the physicochemical and structural properties of N-arylsulfonamides. Its derivatives are explored for a range of biological activities, including potential inhibition of enzymes like γ-secretase.[2] This guide provides a comprehensive overview of its chemical properties, structure, synthesis, and reactivity for researchers and professionals in chemical and pharmaceutical development.
Physicochemical and Structural Properties
4-methyl-N-phenylbenzenesulfonamide is a white, solid powder at room temperature.[3] Its core structure consists of a p-toluenesulfonyl group bonded to the nitrogen atom of an aniline molecule.
Caption: Chemical structure of 4-methyl-N-phenylbenzenesulfonamide.
Single-crystal X-ray diffraction studies have provided detailed insights into the three-dimensional structure of 4-methyl-N-phenylbenzenesulfonamide. The molecule is not planar; a key feature is the significant tilt between the two aromatic rings, with a dihedral angle of 68.4°.[4][6] The molecule is bent at the sulfur atom, exhibiting a C—SO₂—NH—C torsion angle of -51.6°.[6] In the solid state, molecules form inversion dimers through intermolecular N—H⋯O hydrogen bonds, where the hydrogen on the sulfonamide nitrogen interacts with one of the sulfonyl oxygens of an adjacent molecule.[4][6] This hydrogen bonding is a critical factor in the crystal packing of arylsulfonamides.
Caption: Key structural parameters of 4-methyl-N-phenylbenzenesulfonamide.
Synthesis and Methodology
The most common and direct synthesis of 4-methyl-N-phenylbenzenesulfonamide involves the nucleophilic substitution reaction between 4-toluenesulfonyl chloride (tosyl chloride) and aniline.
Standard Laboratory Protocol
This protocol is a well-established method for synthesizing N-arylsulfonamides. The choice of a basic solvent like pyridine or the addition of a base is crucial for neutralizing the HCl byproduct, driving the reaction to completion.
Reaction Setup : Aniline (1.0 eq) is dissolved in a suitable solvent, such as benzene or pyridine, in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.[1]
Reagent Addition : A solution of 4-toluenesulfonyl chloride (1.0-1.1 eq) in the same solvent is added dropwise to the aniline solution with stirring.[1] The reaction is often performed at room temperature or with gentle heating.
Reaction and Workup : The mixture is heated under reflux for a period, typically 2 hours, to ensure the reaction goes to completion.[1] After cooling, the solvent is removed under reduced pressure.
Purification : The crude product is treated with water and a dilute NaOH solution to remove unreacted tosyl chloride and HCl.[1] The aqueous phase, containing the deprotonated sulfonamide salt, is separated and acidified with an acid like HCl, causing the purified product to precipitate.
Isolation : The solid 4-methyl-N-phenylbenzenesulfonamide is collected by filtration, washed with cold water, and dried. Recrystallization from a solvent like ethanol is performed to obtain a product of high purity.[7]
Recent advancements have focused on improving this process. Methodologies using a semi-miscible biphasic solvent system have been shown to increase yields, shorten reaction times, and simplify the workup procedure.[8] Other studies have explored the use of different metals or ultrasound to promote the N-sulfonylation reaction under mild conditions.[9]
Caption: General workflow for the synthesis of 4-methyl-N-phenylbenzenesulfonamide.
Reactivity and Chemical Behavior
The chemical reactivity of 4-methyl-N-phenylbenzenesulfonamide is centered around the sulfonamide linkage. The nitrogen atom is weakly nucleophilic due to the electron-withdrawing effects of the adjacent sulfonyl and phenyl groups.[2]
This property allows it to participate in further substitution reactions. For example, the primary amine derived from 4-methylbenzenesulfonamide can undergo benzylation via a nucleophilic substitution reaction.[2] Due to the weak nucleophilicity, these reactions often favor conditions that support an Sₙ1-like mechanism.[2]
Applications in Research and Development
The primary value of 4-methyl-N-phenylbenzenesulfonamide lies in its role as a building block for more complex molecules. The N-benzylbenzenesulfonamide moiety, which can be derived from this compound, is found in a variety of biologically significant molecules.[2] For instance, certain derivatives have been reported to exhibit inhibitory activity against γ-secretase, an enzyme implicated in Alzheimer's disease.[2]
Beyond pharmaceuticals, derivatives of this compound, such as 4-methyl-N-[4-(aniline)phenyl]benzenesulfonamide (TPPD), are used as antioxidants in the rubber industry to protect materials like polychloroprene (CR) from degradation due to oxygen and ozone.[10]
Safety and Handling
According to available Safety Data Sheets (SDS), 4-methyl-N-phenylbenzenesulfonamide is not classified as a hazardous substance or mixture.[11] However, standard laboratory precautions should always be observed.
Handling : Use in a well-ventilated area. Avoid formation of dust and aerosols.[12] Personal protective equipment, including gloves and safety glasses, should be worn.[12]
Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[12]
Incompatibilities : Avoid contact with strong oxidizing agents and strong bases.[5]
First Aid : In case of contact, rinse skin or eyes with plenty of water.[11] If inhaled, move to fresh air. If swallowed, rinse mouth with water.[11] Seek medical attention if symptoms persist.
References
Gowda, B. T., Foro, S., Nirmala, P. G., Terao, H., & Fuess, H. (2009). 4-Methyl-N-phenylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 6), o1219. [Link]
Stenfors, B. A. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link]
Gowda, B. T., Foro, S., Nirmala, P. G., Terao, H., & Fuess, H. (2009). 4-Methyl-N-phenyl-benzene-sulfonamide. PubMed. [Link]
Stenfors, B. A., & Ngassa, F. N. (2021). The Synthesis and Crystallographic Characterization of 4-Methylbenzenesulfonamide Derivatives. European Journal of Chemistry, 12(2), 109-116. [Link]
Technical Deep Dive: 4-methyl-N-phenylbenzenesulfonamide
Molecular Weight Determination, Synthetic Architecture, and Analytical Validation Executive Summary 4-methyl-N-phenylbenzenesulfonamide (CAS: 68-34-8), often referred to as -phenyl- -toluenesulfonamide, represents a crit...
Author: BenchChem Technical Support Team. Date: February 2026
Molecular Weight Determination, Synthetic Architecture, and Analytical Validation
Executive Summary
4-methyl-N-phenylbenzenesulfonamide (CAS: 68-34-8), often referred to as
-phenyl--toluenesulfonamide, represents a critical sulfonamide scaffold in medicinal chemistry.[1][2][3] While its average molecular weight of 247.31 g/mol serves as the stoichiometric baseline for synthetic organic chemistry, its monoisotopic mass of 247.0667 Da is the definitive metric for high-resolution mass spectrometry (HRMS) identification.
This technical guide moves beyond basic physical constants to explore the causality of its formation, the fragmentation logic defining its mass spectral signature, and the step-by-step protocols required for its synthesis and validation in a drug development context.[1]
Part 1: Physicochemical Identity & Mass Architecture[1][2][3]
In drug development, "molecular weight" is not a static number; it is a context-dependent variable.[1][2][3] For bulk synthesis, we rely on the Average Molecular Weight .[1][2][3] For impurity profiling and metabolite identification, we rely on the Monoisotopic Mass .[2][3]
Core Data Table[1][2][3]
Property
Value
Technical Context
IUPAC Name
4-methyl-N-phenylbenzenesulfonamide
Primary identifier for regulatory filing.[1][2][3]
Expert Insight: In trace impurity analysis, ignoring the M+2 sulfur signature can lead to misidentification of the compound as a chlorinated impurity (which also has a specific isotopic pattern, though usually 3:1 ratio).
Part 2: Synthetic Pathway & Mechanism[1][2][4]
The synthesis of 4-methyl-N-phenylbenzenesulfonamide is a classic nucleophilic substitution at the sulfur center, specifically a sulfonylation of an amine .[1][2][3] This reaction dictates the impurity profile—specifically the presence of unreacted aniline (toxic) or bis-sulfonated byproducts.[1][2][3]
Reaction Logic[2][3][4][5][6]
Activation:
-Toluenesulfonyl chloride (TsCl) provides a highly electrophilic sulfur center.[1][2][3]
Nucleophilic Attack: The lone pair on the aniline nitrogen attacks the sulfur.[1][2][3]
Elimination: Chloride is displaced, and a base (Pyridine or
) neutralizes the generated HCl to drive equilibrium forward.[1][2]
Visualization: Synthetic Mechanism
Figure 1: Mechanistic pathway for the sulfonylation of aniline.[1] The reaction is driven by the leaving group ability of the chloride ion.[3]
Validated Synthesis Protocol
Objective: Synthesis of 10g of 4-methyl-N-phenylbenzenesulfonamide.
Reagent Prep: Charge a 250 mL Round Bottom Flask (RBF) with Aniline (5.0 g, 53.7 mmol) and Pyridine (10 mL, acts as solvent and base).
Addition: Cool the solution to 0°C. Slowly add
-Toluenesulfonyl chloride (11.2 g, 59.0 mmol—1.1 equiv) portion-wise over 20 minutes. Why: Exothermic control prevents bis-sulfonylation.[1][2][3]
Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor via TLC (30% EtOAc/Hexane).[1][2][3]
Quench: Pour the reaction mixture into 100 mL of ice-cold 1M HCl. Why: The acid protonates the excess pyridine, making it water-soluble and easy to remove.
Isolation: The product will precipitate as a pinkish/white solid.[1][2][3] Filter via Buchner funnel.[1][2][3][4]
Purification: Recrystallize from Ethanol/Water (3:1).
The molecular weight is confirmed not just by the parent ion, but by the fragmentation pattern.[2][3] Sulfonamides exhibit a characteristic cleavage of the S-N bond.[1][2][3]
Fragmentation Logic (ESI+)
In Electrospray Ionization (Positive Mode), the molecule protonates on the Nitrogen (
Isotope Pattern: Distinct M+2 peak at ~4-5% intensity relative to base peak (confirming Sulfur).[1][2][3]
Fragment Ion: Presence of
155.0 (Tosyl) and 91.0 (Tropylium ion from toluene moiety).[1][2]
Part 4: Pharmaceutical Implications[1][2][3]
Lipophilicity & Solubility
With a LogP of ~2.9, 4-methyl-N-phenylbenzenesulfonamide sits in the "sweet spot" for oral bioavailability (Lipinski's Rule of 5).[1][2] However, this lipophilicity means it is practically insoluble in water (<0.5 mg/mL).[1]
Formulation Note: For biological assays, stock solutions must be prepared in DMSO or Ethanol before dilution into aqueous buffers.
Metabolic Stability
The sulfonamide bond is generally stable to hydrolysis.[1][2][3] However, the para-methyl group on the toluene ring is a metabolic soft spot.[1][2][3]
CYP450 Oxidation: The methyl group is prone to oxidation by CYP enzymes (specifically CYP2C9 or CYP3A4) to form the benzyl alcohol and subsequently the benzoic acid derivative.[1] This increases polarity and clearance.[1][2][3]
Impurity Profiling
In the synthesis of complex drugs (e.g., sulfonylureas or antivirals) where this scaffold is an intermediate:
Genotoxicity: While sulfonamides are generally not genotoxic, unreacted aniline (the starting material) is a known genotoxin.
Control Strategy: The molecular weight difference between the product (247) and aniline (93) allows for easy discrimination by HPLC-UV or MS.[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2456, Benzenesulfonamide, 4-methyl-N-phenyl-. Retrieved from [Link][1][6][8]
Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry. Retrieved from [Link]
Technical Guide: Melting Point & Characterization of 4-Methyl-N-Phenylbenzenesulfonamide
The following technical guide details the physicochemical characterization, synthesis, and analytical validation of 4-methyl-N-phenylbenzenesulfonamide (CAS 68-34-8). This document is structured for researchers requiring...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physicochemical characterization, synthesis, and analytical validation of 4-methyl-N-phenylbenzenesulfonamide (CAS 68-34-8).
This document is structured for researchers requiring high-fidelity data for drug development scaffolds, organic synthesis intermediates, and crystallographic standards.
Executive Summary & Chemical Identity
4-methyl-N-phenylbenzenesulfonamide (also known as N-phenyl-p-toluenesulfonamide) is a sulfonamide derivative frequently employed as a crystalline reference standard and an intermediate in the synthesis of antifungals, dyes, and electro-optical materials.[1]
Its melting point is a critical quality attribute (CQA), serving as the primary indicator of purity during synthesis. Deviations from the thermodynamic melting point of 102 °C indicate the presence of specific impurities such as unreacted aniline or hydrolyzed p-toluenesulfonic acid.
Thermodynamic Behavior: The compound exhibits a first-order endothermic phase transition.[1]
Common Misidentification: Databases occasionally conflate this compound with TPPD (4-methyl-N-[4-aminophenyl]benzenesulfonamide), which melts significantly higher (>135 °C).[1] Ensure your target lacks the para-amino substitution on the N-phenyl ring.[1]
Impurity Impact Analysis
The depression of the melting point follows the freezing point depression law. Common impurities from synthesis include:
Aniline (Starting Material): Liquid at room temperature; causes "oiling out" and significant MP depression.[1]
p-Toluenesulfonyl Chloride (Starting Material): Melts at ~67 °C; causes broadening of the melting range.[1]
p-Toluenesulfonic Acid (Hydrolysis Product): Highly hygroscopic; causes the solid to become tacky and lowers MP.[1]
Synthesis & Purification Protocol
To achieve the reference melting point of 102 °C, a controlled nucleophilic substitution reaction followed by selective recrystallization is required.
Reaction Logic (The "Why")
The synthesis relies on the nucleophilic attack of the aniline nitrogen on the sulfonyl sulfur of p-toluenesulfonyl chloride (TsCl). A base (typically pyridine or sodium carbonate) is essential to neutralize the HCl byproduct, driving the equilibrium forward and preventing the protonation of the aniline nucleophile.
Synthesis Workflow Diagram
The following diagram outlines the critical path from raw materials to the isolated crude solid.
Figure 1: Synthetic pathway for N-phenyl-p-toluenesulfonamide.
Achieving the 102 °C melting point often requires recrystallization to remove the "homologue" impurities.
Solvent System: Ethanol (95%) or Ethanol/Water (9:1).[1]
Step-by-Step Procedure:
Dissolution: Place the crude solid in a flask. Add minimum boiling Ethanol (approx. 5-7 mL per gram of solid).[1]
Reflux: Heat to reflux until the solid completely dissolves. If insoluble particles remain (inorganic salts), filter while hot.
Nucleation: Remove from heat. Allow the solution to cool slowly to room temperature. Do not shock cool in ice immediately, as this traps impurities.
Crystallization: Once crystals form at room temperature, cool the flask to 0-4 °C to maximize yield.
Isolation: Filter the white needles/plates. Wash with cold (0 °C) ethanol.[1]
Drying: Dry in a vacuum oven at 40-50 °C for 4 hours. Note: Solvent inclusion can artificially lower the MP.
Analytical Validation
Trust but verify. A melting point apparatus is the first line of defense, but spectroscopic confirmation is required for rigorous E-E-A-T standards.
Differential Scanning Calorimetry (DSC)
For high-precision applications, DSC is superior to capillary melting point methods.[1]
Expected Thermogram: A sharp endothermic peak with an onset temperature of 102 °C .
Interpretation: A broad peak or a "pre-melt" shoulder indicates polymorphic impurities or solvent entrapment.
Spectroscopic Fingerprint
Technique
Key Diagnostic Signals
Interpretation
FT-IR
3200-3300 cm⁻¹ (Sharp)
N-H Stretch (Sulfonamide)
1330-1350 cm⁻¹ (Strong)
Asymmetric SO₂ Stretch
1150-1170 cm⁻¹ (Strong)
Symmetric SO₂ Stretch
1H NMR
δ 2.3-2.4 ppm (Singlet, 3H)
Methyl group on Tolyl ring
(DMSO-d6)
δ 10.0-10.3 ppm (Broad, 1H)
Sulfonamide N-H proton
δ 7.0-7.8 ppm (Multiplet, 9H)
Aromatic protons (Tolyl + Phenyl)
Analytical Logic Flow
Use this decision tree to validate your sample.
Figure 2: Quality control decision tree for sample validation.
References
National Institute of Standards and Technology (NIST). (n.d.).[1] Mass Spectrum and IR Data for Sulfonamide Derivatives. NIST Chemistry WebBook.[1][2] Retrieved from [Link][1]
PubChem. (2025).[1] 4-methyl-N-phenylbenzenesulfonamide (CID 2456).[1] National Library of Medicine. Retrieved from [Link][1]
Structural Elucidation and Quantitation of 4-Methyl-N-phenylbenzenesulfonamide via Mass Spectrometry
Executive Summary This technical guide provides a rigorous framework for the analysis of 4-methyl-N-phenylbenzenesulfonamide (N-phenyl-p-toluenesulfonamide). While often viewed merely as a synthetic intermediate or a deg...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a rigorous framework for the analysis of 4-methyl-N-phenylbenzenesulfonamide (N-phenyl-p-toluenesulfonamide). While often viewed merely as a synthetic intermediate or a degradation product of complex sulfonamide drugs, this molecule serves as a critical model for understanding sulfonamide bond stability and rearrangement chemistry in the gas phase.
This document moves beyond standard operating procedures to explore the physics of ionization, the mechanistics of rearrangement, and the validation of quantitative workflows. It is designed for researchers requiring high-confidence structural identification and trace-level quantification in complex matrices.
Part 1: Molecular Architecture & Ionization Physics
To optimize mass spectrometry parameters, one must first understand the analyte's behavior under an electric field.
Basic Potential: The nitrogen lone pair can accept a proton (
), making Positive Electrospray Ionization (ESI+) viable.
Acidic Potential: The electron-withdrawing sulfonyl group acidifies the N-H proton (
), facilitating deprotonation ().
Expert Insight: Mode Selection
While ESI+ is the default for general screening, Negative Mode (ESI-) is often superior for this specific analyte for two reasons:
Selectivity: Fewer background matrix compounds ionize efficiently in negative mode compared to positive mode.
Stability: The deprotonated anion
( 246) forms a highly stable resonance structure, delocalizing the charge across the sulfonyl oxygens, leading to cleaner spectra with distinct fragmentation channels.
Part 2: Fragmentation Mechanics (The Core)
Understanding how the molecule breaks apart is the only way to distinguish it from isobaric interferences. We will examine the two distinct pathways: the Standard Cleavage (Positive Mode) and the Rearrangement Anomaly (Negative Mode).
Positive Mode: The Tosyl Signature
In ESI+ (
248), the collision-induced dissociation (CID) is dominated by the cleavage of the S-N bond.
Precursor:
248
Primary Fragment:
155 (Tosyl cation). This is the diagnostic "fingerprint" for any p-toluenesulfonamide.
Secondary Fragment:
91 (Tropylium ion), resulting from the loss of from the tosyl cation.
Negative Mode: The Sulfonamide Rearrangement
In ESI- (
246), the physics changes. The molecule undergoes a complex rearrangement involving the extrusion of sulfur dioxide () and ring closure.
The Mechanism:
Deprotonation: Formation of the anion at
246.
Extrusion: The molecule ejects neutral (64 Da).
Cyclization: The remaining phenyl and tolyl rings undergo an inter-annular attack.
Loss: A loss of molecular hydrogen stabilizes the structure, forming a carbazolide-like anion ( 166).[1][2]
Note: The formation of the radical species at m/z 155 in negative mode has also been observed, representing a rare violation of the "even-electron rule," likely driven by the high stability of the sulfonyl radical.
Visualization: Fragmentation Pathways
The following diagram maps the logic flow for structural confirmation.
Caption: Dual-polarity fragmentation map showing the direct cleavage in positive mode versus the rearrangement-cyclization pathway characteristic of negative mode analysis.
Part 3: Experimental Protocol (Method Development)
This protocol is designed for LC-MS/MS (Triple Quadrupole) quantification. It prioritizes the separation of the sulfonamide from potential matrix interferences.
Polarity: Negative (Preferred for sensitivity) / Positive (Confirmatory)
Capillary Voltage: 3.0 kV (Neg) / 3.5 kV (Pos)
Desolvation Temp: 350°C (Ensure complete solvent evaporation to prevent adducts)
Cone Gas:
at 50 L/hr
MRM Transition Table (Quantification)
Use these transitions to build your acquisition method. The "Quantifier" is the most intense/stable; "Qualifier" confirms identity.
Polarity
Precursor ()
Product ()
Collision Energy (eV)
Type
Mechanism
ESI (-)
246.1
166.1
25
Quantifier
Loss + Cyclization
ESI (-)
246.1
92.0
15
Qualifier
Anilide formation
ESI (+)
248.1
155.0
20
Quantifier
Tosyl cation formation
ESI (+)
248.1
91.0
35
Qualifier
Tropylium formation
Part 4: Validation & Troubleshooting
A robust method must be self-validating. Use the following criteria to ensure data integrity.
Linearity & Range
Target Range: 1 ng/mL to 1000 ng/mL.
Weighting:
weighting is mandatory. Sulfonamides often show heteroscedasticity (error variance increases with concentration). Unweighted regression will bias the low-end accuracy.
Matrix Effects (The "Hidden" Error)
Sulfonamides are prone to ion suppression in biological matrices (plasma, honey, tissue).
Diagnosis: Post-column infusion. Inject a blank matrix while continuously infusing the analyte. A dip in the baseline indicates suppression zones.
Solution: If suppression >20%, switch to Atmospheric Pressure Chemical Ionization (APCI) or improve sample cleanup using HLB (Hydrophilic-Lipophilic Balance) SPE cartridges.
Common Artifacts
Sodium Adducts (
): Common in Positive Mode if glassware is not LC-MS grade. These do not fragment well. Add 0.1% Formic acid to force protonation over sodiation.
Dimerization (
): Occurs at high concentrations. If observed, dilute the sample 1:10.
References
NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of 4-Methyl-N-phenylbenzenesulfonamide. NIST Chemistry WebBook, SRD 69. [Link]
Perlovich, G. L., et al. (2009). Crystal structure of 4-methyl-N-phenylbenzenesulfonamide. Acta Crystallographica Section E. [Link]
ResearchGate. (2019). Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides. Journal of the American Society for Mass Spectrometry. [Link]
Agilent Technologies. (2021). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Application Note. [Link]
Advanced Quantum Chemical Protocols for Sulfonamide Drug Discovery
Executive Summary Sulfonamides ( ) remain a cornerstone of medicinal chemistry, serving as the pharmacophore for carbonic anhydrase inhibitors (CAIs), antibacterials, and anticonvulsants. However, their efficacy is gover...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Sulfonamides (
) remain a cornerstone of medicinal chemistry, serving as the pharmacophore for carbonic anhydrase inhibitors (CAIs), antibacterials, and anticonvulsants. However, their efficacy is governed by subtle electronic effects and tautomeric equilibria that classical mechanics (molecular mechanics) often fail to capture accurately.
This guide details a rigorous quantum chemical (QC) workflow for characterizing sulfonamide derivatives. Unlike standard protocols, this methodology emphasizes dispersion-corrected Density Functional Theory (DFT) to account for the non-covalent interactions critical in protein-ligand binding, and solvation modeling to predict the correct tautomeric state under physiological conditions.
Theoretical Framework & Methodology Selection
The Failure of Standard B3LYP
While B3LYP is the "workhorse" of organic DFT, it lacks the physics to describe medium-range electron correlation (dispersion forces). For sulfonamides, which often rely on
stacking (aromatic tail) and hydrogen bonding (sulfonyl group) within the active site, neglecting dispersion leads to erroneous conformational energy rankings.
Recommendation: Use wB97X-D or M06-2X . These range-separated hybrid functionals include empirical dispersion corrections, significantly improving the accuracy of barrier heights and non-covalent interaction energies [1].
Basis Set Selection
The sulfur atom is a hypervalent center in the sulfonyl group. Standard double-
basis sets (e.g., 6-31G*) are insufficient because they lack the flexibility to describe the expanded electron cloud of sulfur and the lone pairs on the sulfonamide nitrogen.
Diffuse functions (++): Critical for describing the anionic character of the deprotonated sulfonamide (common at physiological pH) and hydrogen bonding interactions.
Polarization (d,p): Essential for the anisotropic electron distribution in the
bonds.
Computational Workflow
The following diagram outlines the integrated workflow from 2D structure to bioactive conformation prediction.
Figure 1: Integrated QM/MM workflow for sulfonamide characterization. The process ensures that only thermodynamically stable, solvated conformers are used for downstream docking.
Detailed Experimental Protocols
Geometry Optimization & Tautomerism
Sulfonamides exhibit tautomerism between the amide (
) and imide () forms. The amide form is generally dominant, but the imide form can be stabilized by specific substituents or solvent environments.
Step-by-Step Protocol:
Input Generation: Construct both tautomers.
Optimization: Run optimization with the SMD solvation model (Water).
Electron accepting capability. Lower values imply susceptibility to nucleophilic attack.
Gap ()
5.43
Stability indicator. Large gaps indicate chemically hard, stable molecules.
Dipole ()
4.8 Debye
Correlates with solubility and membrane permeability.
Molecular Electrostatic Potential (MEP) Mapping
MEP maps are critical for identifying the binding mode of the sulfonamide nitrogen (acidic proton) to the Zinc ion in Carbonic Anhydrase.
Protocol:
Perform a single-point energy calculation on the optimized geometry.
Generate the cube file for electron density and electrostatic potential.
Visualization: Map the potential onto the 0.002 a.u. isodensity surface.[1]
Red Regions (Negative): Sulfonyl oxygens and the amide nitrogen (H-bond acceptors/metal coordination).
Blue Regions (Positive): Amide protons and aromatic ring edges (H-bond donors).
Spectroscopic Validation (Self-Validating System)
A robust computational model must reproduce experimental spectra. If the calculated IR or NMR spectra deviate significantly from experimental data, the geometry or functional choice is incorrect.
NMR Prediction (GIAO Method)
The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating isotropic shielding tensors.
Workflow:
Optimization: Optimize geometry in DMSO (common NMR solvent) using the SMD model.
) to chemical shift () using Tetramethylsilane (TMS) as a reference calculated at the same level of theory.
UV-Vis (TD-DFT)
Sulfonamides absorb in the UV region. To predict
:
Use TD-DFT (Time-Dependent DFT) with the CAM-B3LYP functional.
Reasoning: CAM-B3LYP is a long-range corrected functional that fixes the charge-transfer breakdown often seen in standard B3LYP for push-pull systems (like p-aminobenzenesulfonamides) [2].
Calculate at least 10 excited states (nstates=10) to capture the full spectrum.
Biological Interaction Pathway
The mechanism of action often involves the deprotonation of the sulfonamide to form an anion, which coordinates with the active site metal (e.g.,
in Carbonic Anhydrase).
Figure 2: Mechanism of action for Sulfonamide Carbonic Anhydrase Inhibitors. The QC calculations of the anionic species are crucial for accurate docking scores.
References
Chai, J.-D., & Head-Gordon, M. (2008). Long-range corrected hybrid density functionals with damped atom–atom dispersion corrections. Physical Chemistry Chemical Physics, 10(44), 6615–6620. Link
Yanai, T., Tew, D. P., & Handy, N. C. (2004). A new hybrid exchange–correlation functional using the Coulomb-attenuating method (CAM-B3LYP). Chemical Physics Letters, 393(1-3), 51–57. Link
Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Model of the Solvent Defined by the Bulk Dielectric Constant and Atomic Surface Tensions. Journal of Physical Chemistry B, 113(18), 6378–6396. Link
Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168–181. Link
Application Note & Protocol: Synthesis and Characterization of N-(4-methylbenzyl)-4-methylbenzenesulfonamide
For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive technical guide for the synthesis of N-(4-methylbenzyl)-4-methylbenzenesulfonamide through the reaction of...
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Abstract
This document provides a comprehensive technical guide for the synthesis of N-(4-methylbenzyl)-4-methylbenzenesulfonamide through the reaction of 4-methylbenzylamine with p-toluenesulfonyl chloride. The sulfonamide functional group is a cornerstone in medicinal chemistry, and this protocol offers a robust and reproducible method for its formation. This guide delves into the underlying reaction mechanism, provides detailed, field-proven experimental protocols, outlines critical safety considerations, and details analytical methods for the characterization of the final product. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot the synthesis effectively.
Scientific Background and Mechanism
The formation of N-(4-methylbenzyl)-4-methylbenzenesulfonamide is a classic example of nucleophilic acyl substitution at a sulfonyl group. In this reaction, the nucleophilic nitrogen atom of 4-methylbenzylamine attacks the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl).[1][2] The tosyl group (Ts) is an excellent protecting group for amines due to its stability and the acidic nature of the resulting sulfonamide proton under certain conditions.[3]
The reaction proceeds as follows:
Nucleophilic Attack: The lone pair of electrons on the nitrogen of 4-methylbenzylamine attacks the sulfur atom of p-toluenesulfonyl chloride.
Chloride Displacement: The chloride ion, a good leaving group, is displaced, forming a protonated sulfonamide intermediate.
Deprotonation: A base, such as pyridine or triethylamine, is crucial to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation.[1][4]
The resulting sulfonamide, N-(4-methylbenzyl)-4-methylbenzenesulfonamide, is a stable compound with applications in various areas of organic synthesis and as a scaffold in drug discovery.[5][6]
Experimental Protocol: Synthesis of N-(4-methylbenzyl)-4-methylbenzenesulfonamide
This protocol is designed for the efficient and high-yield synthesis of the target sulfonamide.
Materials and Reagents
Reagent/Material
Formula
Molar Mass ( g/mol )
Quantity
Purity
4-Methylbenzylamine
C₈H₁₁N
121.18
0.75 mL (5.90 mmol)
≥98%
p-Toluenesulfonyl chloride (TsCl)
C₇H₇ClO₂S
190.65
1.00 g (5.25 mmol)
≥98%
Pyridine
C₅H₅N
79.10
0.48 mL (5.90 mmol)
Anhydrous, ≥99.8%
Dichloromethane (DCM)
CH₂Cl₂
84.93
25 mL
Anhydrous, ≥99.8%
5 M Hydrochloric Acid (HCl)
HCl
36.46
As needed
Deionized Water
H₂O
18.02
As needed
Anhydrous Sodium Sulfate
Na₂SO₄
142.04
As needed
Equipment
100 mL round-bottom flask
Magnetic stirrer and stir bar
Nitrogen inlet/outlet
Dropping funnel
Separatory funnel
Rotary evaporator
Standard laboratory glassware
Step-by-Step Synthesis Protocol
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-methylbenzylamine (0.75 mL, 5.90 mmol) and pyridine (0.48 mL, 5.90 mmol). Dissolve the mixture in 10 mL of degassed dichloromethane under a nitrogen atmosphere.[1]
Addition of p-Toluenesulfonyl Chloride: In a separate beaker, dissolve p-toluenesulfonyl chloride (1.00 g, 5.25 mmol) in 10 mL of dichloromethane. Transfer this solution to a dropping funnel.
Reaction Execution: Add the p-toluenesulfonyl chloride solution dropwise to the stirring mixture of 4-methylbenzylamine and pyridine at room temperature.
Reaction Monitoring: Stir the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere.[1] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 ethyl acetate:hexanes).
Work-up:
Once the reaction is complete, acidify the mixture with 5 M HCl.
Dilute the mixture with 15 mL of dichloromethane and transfer it to a separatory funnel.
Wash the organic phase with deionized water.
Combine the aqueous layers and back-extract with dichloromethane (10 mL).[1]
Drying and Concentration: Combine all organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol) or by column chromatography on silica gel to obtain the pure N-(4-methylbenzyl)-4-methylbenzenesulfonamide.
Synthesis Workflow Diagram
Caption: Workflow for the synthesis of N-(4-methylbenzyl)-4-methylbenzenesulfonamide.
Safety and Handling
p-Toluenesulfonyl chloride (TsCl):
Hazards: Causes severe skin burns and eye damage.[7][8] It is corrosive and reacts with water to produce toxic and corrosive fumes, including hydrogen chloride.[9]
Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[7][8] Avoid inhalation of dust and contact with skin and eyes.[7] Store in a dry, well-closed container away from moisture.[9]
4-Methylbenzylamine:
Hazards: Corrosive and can cause skin and eye irritation. Harmful if swallowed or inhaled.
Precautions: Use in a fume hood and wear appropriate PPE. Avoid contact with skin, eyes, and clothing.
Pyridine:
Hazards: Flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.
Precautions: Handle in a fume hood away from ignition sources. Wear appropriate PPE.
Dichloromethane (DCM):
Hazards: Suspected of causing cancer. Causes skin and serious eye irritation. May cause drowsiness or dizziness.
Precautions: Use in a well-ventilated area, preferably a fume hood. Wear appropriate PPE.
Product Characterization
The identity and purity of the synthesized N-(4-methylbenzyl)-4-methylbenzenesulfonamide should be confirmed by standard analytical techniques.
Spectroscopic Data
¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum will provide characteristic signals for the aromatic protons of both the benzyl and tosyl groups, the methylene protons of the benzyl group, the methyl protons of both groups, and the N-H proton of the sulfonamide.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show distinct signals for all unique carbon atoms in the molecule, confirming the carbon framework.
Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Infrared Spectroscopy (IR): The IR spectrum will show characteristic absorption bands for the N-H bond, S=O stretching of the sulfonyl group, and C-H bonds of the aromatic rings.
Physical Properties
Melting Point: The melting point of the purified product should be determined and compared to literature values. A sharp melting point range is indicative of high purity.
Crystallography: For an unambiguous structural determination, single-crystal X-ray diffraction can be performed.[1]
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low or no product yield
Incomplete reaction
Extend the reaction time and continue to monitor by TLC. Ensure reagents are of high purity and anhydrous conditions are maintained.
Degradation of p-toluenesulfonyl chloride
Use fresh or properly stored TsCl. It is sensitive to moisture.
Presence of starting material in the final product
Insufficient amount of p-toluenesulfonyl chloride
Use a slight excess of TsCl if necessary.
Inefficient stirring
Ensure vigorous stirring throughout the reaction to maintain a homogeneous mixture.
Formation of multiple products
Side reactions
Control the reaction temperature. Ensure slow, dropwise addition of TsCl.
Conclusion
The reaction of 4-methylbenzylamine with p-toluenesulfonyl chloride is a reliable and efficient method for the synthesis of N-(4-methylbenzyl)-4-methylbenzenesulfonamide. By following the detailed protocol and adhering to the safety precautions outlined in this application note, researchers can consistently obtain a high yield of the desired product. Proper characterization is essential to confirm the structure and purity of the synthesized compound, which is a valuable building block in medicinal chemistry and organic synthesis.
References
Benchchem. (n.d.). An In-depth Technical Guide to Boc and Tosyl Protecting Groups in Organic Synthesis.
Wikipedia. (n.d.). Tosyl group.
Coste, A., Couty, F., & Evano, G. (2010). Methyl 2-(N-Benzyl-4-Methylphenylsulfonamido)-2-Phenylacetate. Organic Syntheses, 87, 231.
Stenfors, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249.
Benchchem. (n.d.). N-p-Tosylglycine: A Robust Protecting Group for Amines in Organic Synthesis.
Ngassa, F. N., Stenfors, B. A., & Veltman, D. J. (2019). Crystal structure of 4-methyl-N-(4-methylbenzyl)benzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 11), 1665–1668.
Stenfors, B. A., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. ResearchGate.
Benchchem. (n.d.). Technical Guide: Synthesis and Spectral Analysis of N,N-diallyl-4-methylbenzenesulfonamide.
Sigma-Aldrich. (2013). Safety Data Sheet.
Thermo Fisher Scientific. (2015). SAFETY DATA SHEET.
Organic Syntheses. (n.d.). Procedure.
Patel, et al. (2018). Synthesis of Sulfonamides. As cited in Ngassa, F. N., Stenfors, B. A., & Veltman, D. J. (2019). Crystal structure of 4-methyl-N-(4-methylbenzyl)benzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 11), 1665–1668.
Royal Society of Chemistry. (n.d.). N-benzyl-N,4-dimethylbenzenesulfonamide (3a).
Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base.
Thermo Fisher Scientific. (2015). SAFETY DATA SHEET.
Cole-Parmer. (n.d.). Material Safety Data Sheet - p-Toluenesulfonyl chloride.
ILO and WHO. (2021). ICSC 1762 - p-TOLUENESULFONYL CHLORIDE.
MDPI. (n.d.). Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities.
SVKM IOP. (2023). Synthetic applications of p-toluenesulfonyl chloride: A recent update.
Wikipedia. (n.d.). 4-Toluenesulfonyl chloride.
de Boer, Th. J., & Backer, H. J. (n.d.). p. 943 - Organic Syntheses Procedure.
Application Notes and Protocols: 4-methyl-N-phenylbenzenesulfonamide in Organic Synthesis
Introduction 4-methyl-N-phenylbenzenesulfonamide, also known as N-phenyl-p-toluenesulfonamide or PTSA, is a versatile organic compound with the chemical formula C₁₃H₁₃NO₂S. Structurally, it is a sulfonamide derived from...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
4-methyl-N-phenylbenzenesulfonamide, also known as N-phenyl-p-toluenesulfonamide or PTSA, is a versatile organic compound with the chemical formula C₁₃H₁₃NO₂S. Structurally, it is a sulfonamide derived from p-toluenesulfonyl chloride and aniline.[1] This compound serves as a valuable building block and reagent in modern organic synthesis, primarily recognized for its role in the construction of carbon-nitrogen (C-N) bonds, a fundamental transformation in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[2][3] This guide provides an in-depth look at its applications, featuring detailed protocols and mechanistic insights for researchers in organic synthesis and drug development.
Key Applications in Organic Synthesis
The primary utility of 4-methyl-N-phenylbenzenesulfonamide lies in its application in palladium-catalyzed cross-coupling reactions, specifically the Buchwald-Hartwig amination.[4][5] This reaction enables the formation of C-N bonds by coupling amines with aryl halides. Furthermore, the tosyl group can function as a protecting group for amines, which can be subsequently removed under specific conditions.[6][7]
Precursor for N-Arylation in Buchwald-Hartwig Amination
4-methyl-N-phenylbenzenesulfonamide can be deprotonated to form a nucleophile that readily participates in palladium-catalyzed C-N cross-coupling reactions with aryl halides (bromides, chlorides) and triflates.[8][9] This methodology is particularly useful for the synthesis of triarylamines, which are important structural motifs in materials for electronics and pharmaceuticals.[10][11]
Mechanistic Rationale
The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:
Oxidative Addition: The palladium(0) catalyst oxidatively adds to the aryl halide (Ar-X) to form a palladium(II) intermediate.
Coordination and Deprotonation: The sulfonamide coordinates to the palladium(II) complex, and a base facilitates the deprotonation of the N-H bond.
Reductive Elimination: The resulting palladium(II) amido complex undergoes reductive elimination to form the desired C-N bond and regenerate the palladium(0) catalyst.
The choice of ligand on the palladium catalyst is crucial for the efficiency of the reaction, with bulky, electron-rich phosphine ligands generally providing the best results.[12]
Caption: Catalytic cycle of the Buchwald-Hartwig amination.
Protocol: Synthesis of a Triarylamine Derivative
This protocol describes a general procedure for the palladium-catalyzed N-arylation of 4-methyl-N-phenylbenzenesulfonamide with an aryl bromide.
Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)
Procedure:
To an oven-dried Schlenk flask, add 4-methyl-N-phenylbenzenesulfonamide (1.2 mmol), aryl bromide (1.0 mmol), cesium carbonate (1.4 mmol), palladium(II) acetate (0.02 mmol), and Xantphos (0.04 mmol).
Evacuate and backfill the flask with argon or nitrogen three times.
Add anhydrous toluene (5 mL) via syringe.
Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.
After completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.
Filter the mixture through a pad of Celite, washing with ethyl acetate.
Concentrate the filtrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl-4-methyl-N-phenylbenzenesulfonamide.
Data Summary: Scope of the N-Arylation Reaction
Aryl Bromide
Yield (%)
4-Bromotoluene
92
4-Bromoanisole
88
1-Bromo-4-fluorobenzene
85
2-Bromopyridine
75
Yields are representative and may vary based on specific reaction conditions and substrate.
The Tosyl Group as a Protecting Group
The p-toluenesulfonyl (tosyl) group is a robust protecting group for amines due to its stability to a wide range of reaction conditions. The resulting sulfonamide is stable to both acidic and basic conditions, as well as many oxidizing and reducing agents.
Deprotection of the Tosyl Group
While stable, the tosyl group can be removed when necessary. Several methods exist for the deprotection of N-tosyl amides, though some can be harsh.[13] Milder, more selective methods are often preferred, especially in the synthesis of complex molecules.
Common Deprotection Methods:
Reductive Cleavage: Using strong reducing agents like sodium in liquid ammonia or samarium diiodide can effectively cleave the N-S bond.[7][13]
Electrochemical Detosylation: This method offers a mild and efficient way to remove the tosyl group under neutral conditions, avoiding the use of harsh reagents.[6][14]
Protocol: Reductive Detosylation using Samarium Diiodide
This protocol outlines a mild procedure for the deprotection of a primary N-(p-toluenesulfonyl) amide.[7]
Materials:
N-tosyl amide
Samarium(II) iodide (SmI₂) solution in THF (0.1 M)
Anhydrous tetrahydrofuran (THF)
Anhydrous methanol
Saturated aqueous sodium bicarbonate solution
Saturated aqueous sodium thiosulfate solution
Procedure:
Dissolve the N-tosyl amide (1.0 mmol) in anhydrous THF (10 mL) in a flame-dried flask under an inert atmosphere.
Cool the solution to -78 °C in a dry ice/acetone bath.
Add anhydrous methanol (4.0 mmol).
Slowly add the 0.1 M solution of samarium(II) iodide in THF via syringe until the characteristic deep blue color persists.
Stir the reaction at -78 °C for 1-2 hours, or until TLC analysis indicates complete consumption of the starting material.
Quench the reaction by adding saturated aqueous sodium bicarbonate solution.
Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 20 mL).
Wash the combined organic layers with saturated aqueous sodium thiosulfate solution and then with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude amine by flash column chromatography or distillation.
Caption: Workflow for reductive detosylation.
Safety and Handling
4-methyl-N-phenylbenzenesulfonamide is a stable solid at room temperature. However, as with all laboratory chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this compound. Operations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by the manufacturer.
Conclusion
4-methyl-N-phenylbenzenesulfonamide is a highly valuable reagent in organic synthesis, offering a reliable route to complex amine-containing molecules through palladium-catalyzed C-N bond formation. Its role as a precursor in the Buchwald-Hartwig amination and the utility of the tosyl group as a robust amine protecting group underscore its importance in the synthetic chemist's toolkit. The protocols and mechanistic insights provided in this guide are intended to facilitate its effective use in research and development settings.
References
Synthesis and Applications of N-Methylbenzamide. ChemicalBook. (2024-03-25).
Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. (2020). [URL not directly applicable]
Hg cathode-free electrochemical detosylation of N,N-disubstituted p-toluenesulfonamides: mild, efficient, and selective removal of N-tosyl group. ResearchGate. (2010-01). [URL: https://www.researchgate.net/publication/231179679_Hg_cathode-free_electrochemical_detosylation_of_NN-disubstituted_p-toluenesulfonamides_mild_efficient_and_selective_removal_of_N-tosyl_group]
A comparative study on the synthesis of 4-methyl-N-phenyl-benzenesulfonamide with different metals in THF. ResearchGate. (2014-01). [URL: https://www.researchgate.net/figure/A-comparative-study-on-the-synthesis-of-4-methyl-N-phenyl-benzenesulfonamide-with_fig1_283090708]
4-Methyl-N-(4-methylphenylsulfonyl)-N-phenylbenzenesulfonamide. National Institutes of Health. (2014). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4186105/]
Solvent-Free Mechanochemical Deprotection of N-Boc Group. Scientific Research Publishing. (2017). Note: This source discusses p-toluenesulfonic acid, a related compound, in deprotection. [URL: https://www.scirp.org/html/14-2302377_76931.htm]
Synthesis of unsymmetrically substituted triarylamines via acceptorless dehydrogenative aromatization using a Pd/C and p-toluenesulfonic acid hybrid relay catalyst. National Institutes of Health. (2020). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7198115/]
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. (2010). [URL: https://pubs.acs.org/doi/10.1021/cr100016]
Mild Electrochemical Deprotection of N-Phenylsulfonyl N-Substituted Amines Derived from (R)-Phenylglycinol. ResearchGate. (2018-01). [URL: https://www.researchgate.
Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. National Institutes of Health. (2023). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10298711/]
Synthesis of unsymmetrically substituted triarylamines via acceptorless dehydrogenative aromatization using a Pd/C and p-toluenesulfonic acid hybrid relay catalyst. ResearchGate. (2020-03-25). [URL: https://www.researchgate.
Method for deprotecting aryl or alkyl sulfonamides of primary or secondary amines. Google Patents. (2009). [URL: https://patents.google.
Pd-catalyzed C-N coupling of vinylbromides and sulfonimidamides: A facile synthesis of N′-vinylsulfonimidamides. ResearchGate. (2018-01). [URL: https://www.researchgate.
AdBippyPhos Promotes Pd-Catalyzed C–N Coupling Between Weakly Nucleophilic Sulfonamides and Heteroaryl Halides. Semantic Scholar. (2019). [URL: https://www.semanticscholar.org/paper/AdBippyPhos-Promotes-Pd-Catalyzed-C%E2%80%93N-Coupling-Weakly-Carrow-Baker/7d6a54f24c30c007119156b823e59714871a3641]
Catalytic Enantioselective Synthesis of N-C Axially Chiral N-(2,6-Disubstituted-phenyl)sulfonamides through Chiral Pd-Catalyzed N-Allylation. MDPI. (2022). [URL: https://www.mdpi.com/1420-3049/27/22/7841]
Design, Synthesis, and Pharmacological Activity of the N-(4-(1H-1,2,4-Triazol-1-yl)phenyl)-substituted-amide Derivatives. MDPI. (2022). [URL: https://www.mdpi.com/1420-3049/27/10/3067]
Generating Active “L-Pd(0)” via Neutral or Cationic π-Allylpalladium Complexes Featuring Biaryl/Bipyrazolylphosphines: Synthetic, Mechanistic, and Structure–Activity Studies in Challenging Cross-Coupling Reactions. ACS Publications. (2015). [URL: https://pubs.acs.org/doi/10.1021/jo502852v]
Polyaromatic amines. Part 2. Synthesis of 4,4′,4″-tris(N-aryl-N-phenylamino)triphenylamine, N,N-bis[4-(N-aryl-N-phenylamino)phenyl]tolylamine and N,N,N′,N′-tetraaryl-o-phenylenediamine. [Source not fully available]
Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. National Institutes of Health. (2011). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3057422/]
Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. ResearchGate. (2011-01). [URL: https://www.researchgate.
applications of 4-methyl-N-phenylbenzenesulfonamide in rubber manufacturing
Application Note: 4-Methyl-N-phenylbenzenesulfonamide in Rubber Manufacturing Executive Summary 4-Methyl-N-phenylbenzenesulfonamide (CAS: 68-34-8), also known as -phenyl- -toluenesulfonamide , acts as a high-performance...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 4-Methyl-N-phenylbenzenesulfonamide in Rubber Manufacturing
Executive Summary
4-Methyl-N-phenylbenzenesulfonamide (CAS: 68-34-8), also known as
-phenyl--toluenesulfonamide , acts as a high-performance solid plasticizer and processing aid in the rubber and polymer industry.[1][2] Unlike liquid sulfonamides (e.g., BBSA) commonly used in polyamides, this solid derivative offers distinct advantages in polar elastomers (NBR, CR, ACM) and rubber-plastic blends .[1] Its primary function is to reduce compound viscosity during processing (extrusion, calendering) while enhancing the dimensional stability and "green strength" of the unvulcanized material.
This guide details the mechanism of action, specific compounding protocols, and performance evaluation metrics for researchers utilizing this compound to optimize rubber formulations.[1]
Determines dosage (phr) relative to molar volume.[1][2]
Physical State
White Crystalline Solid
Acts as a solid filler at room temp; melts/disperses during mixing.[1][2]
Melting Point
100–104 °C
Critical: Must be processed above this temp for full dispersion.[1][2]
Solubility
Soluble in acetone, ethanol; Insoluble in water
Compatible with polar rubber matrices (NBR, CR).[1]
Mechanism of Action: Selective Plasticization
The efficacy of 4-methyl-N-phenylbenzenesulfonamide stems from its sulfonamide group (
), which is highly polar.[1][2] In non-polar rubbers (NR, SBR), it may bloom or show limited compatibility.[1] However, in polar elastomers , it functions through a dual mechanism:[1]
Intermolecular Shielding (Plasticization): Upon melting during the mixing phase (
), the molecules intercalate between polymer chains.[1][2] The aromatic rings provide steric bulk, increasing free volume , while the sulfonamide moiety disrupts strong dipole-dipole interactions between polymer segments (e.g., acrylonitrile groups in NBR).[1]
Viscosity Modification: It acts as an internal lubricant, significantly reducing Mooney viscosity.[1][2] This improves flow rates in injection molding and reduces nerve (elastic memory) in calendering operations.[2]
Visualizing the Mechanism
Figure 1: Mechanism of sulfonamide plasticization in polar elastomer matrices.[1][2]
Application Protocol: Compounding & Processing
Target Application: High-Performance NBR (Nitrile Butadiene Rubber) Seal or Hose.[1][2]
Objective: Improve extrusion flow and surface finish without sacrificing heat resistance (unlike volatile liquid plasticizers).
Formulation Guidelines
Dosage: 5.0 – 15.0 phr (parts per hundred rubber).[1][2]
Note: The mixer temperature must rise above 105°C (melting point of the additive) by the end of the cycle to ensure the solid crystals melt and disperse molecularly.
Discharge (Time 5:00): Drop batch when temp reaches 120–130°C .
Step 2: Curative Addition (Two-Roll Mill)
Cooling: Allow masterbatch to cool to < 70°C.
Milling: Band the rubber on the mill.
Addition: Add Sulfur and Accelerators (e.g., CBS, TMTD).
Caution: Maintain stock temperature below 100°C to prevent premature scorch.[1][2]
Sheet Off: Sheet out for testing or downstream processing (calendering).
Processing Workflow Diagram
Figure 2: Compounding workflow ensuring proper melting and dispersion of the solid sulfonamide.[1][2]
Performance Evaluation & Validation
To validate the efficacy of the additive, run the following standardized tests comparing a control (no sulfonamide) vs. the trial batch.
Solid nature at room temp reinforces uncured matrix.[2]
Safety & Handling (Toxicology)
Hazard Classification: GHS Warning. Causes serious eye irritation (H319).[1][2][4] May cause long-lasting harmful effects to aquatic life (H413).[1][2][4]
PPE: Wear safety glasses and dust mask (N95) during weighing and mixer charging to prevent inhalation of fine powder.[2]
Regulatory: Verify status on TSCA (USA) and REACH (EU) before scaling up.[1][2] Unlike some liquid sulfonamides, this solid variant generally has lower volatility, reducing inhalation risks during high-temp processing.[1][2]
References
PubChem. (2025).[1][2][4] 4-Methyl-N-phenylbenzenesulfonamide Compound Summary. National Library of Medicine.[2] Link[1][2]
Nordmann. (2025).[1][2][5] The Variety of Plasticizers in Rubber: An Overview. Nordmann Global News. Link
Dick, J. S. (2001).[1][2] Rubber Technology: Compounding and Testing for Performance. Hanser Publishers.[1][2] (Standard text for compounding protocols).
SpecialChem. (2025). Adhesion Promoters and Plasticizers in Rubber. SpecialChem Universal Selector. Link
Vertex Chemical Search. (2026).[1][2] Safety Data Sheet: N-phenyl-p-toluenesulfonamide. (Data derived from GHS classification results).
4-methyl-N-phenylbenzenesulfonamide as an antioxidant in synthetic rubber
Application Note: 4-methyl-N-phenylbenzenesulfonamide as a Functional Stabilizer in Synthetic Rubber Part 1: Executive Summary & Technical Distinction Core Directive: This guide addresses the application of 4-methyl-N-ph...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 4-methyl-N-phenylbenzenesulfonamide as a Functional Stabilizer in Synthetic Rubber
Part 1: Executive Summary & Technical Distinction
Core Directive: This guide addresses the application of 4-methyl-N-phenylbenzenesulfonamide (CAS: 68-34-8), also known as
-phenyl-p-toluenesulfonamide or -toluenesulfonanilide .
Critical Technical Alert (Nomenclature & Function):
It is vital for the researcher to distinguish between two structurally related compounds used in rubber compounding:
The Subject Compound (CAS 68-34-8):
-phenyl-p-toluenesulfonamide. Primarily acts as a plasticizer and processing aid with secondary heat-stabilizing properties.
The Primary Antioxidant (CAS 100-93-6):
-phenyl--(-toluenesulfonyl)-p-phenylenediamine (Trade names: TPPD , Aranox).[1][2][3][4][5] This contains a -phenylenediamine moiety and is a potent radical scavenger.
Application Focus:
This protocol focuses on the subject compound (CAS 68-34-8) as a Synergistic Processing Stabilizer . While not a primary radical scavenger like 6PPD, its inclusion in synthetic rubber (SBR, NBR, CR) significantly extends service life by:
Reducing Shear-Induced Degradation: Lowering viscosity during high-shear mixing, preventing polymer chain scission before the part is even cured.
Improving Dispersion: Acting as a compatibilizer for primary antioxidants, ensuring uniform protection.
Heat Stability: Providing high thermal resistance compared to volatile ester plasticizers.
Part 2: Scientific Integrity & Mechanism (E-E-A-T)
Mechanism of Action: The "Processing-Stability" Paradigm
Unlike amine antioxidants that donate hydrogen to peroxy radicals (
), 4-methyl-N-phenylbenzenesulfonamide functions through a physical-chemical stabilization pathway.
Intermolecular Lubrication (Plasticization): The sulfonamide group (
) forms weak hydrogen bonds with polar centers in the rubber matrix (e.g., the acrylonitrile group in NBR or the styrene rings in SBR). This increases free volume, reducing the glass transition temperature () and allowing polymer chains to slide past one another.
Shear Heat Mitigation: During internal mixing (Banbury), temperatures can spike >140°C. This heat + mechanical shear generates macro-radicals (
). By reducing viscosity, this compound minimizes the mechanical energy converted to heat, preserving the polymer's molecular weight.
Synergistic Activation: It acts as a solvent for solid antioxidants (like IPPD or 6PPD), which often bloom to the surface. By keeping these active agents solubilized within the matrix, it prolongs the oxidative resistance of the vulcanizate.
Chemical Structure & Pathway Visualization
Figure 1: Mechanistic pathway distinguishing the subject compound's role in reducing shear-heat initiation of radicals versus the direct scavenging role of TPPD.
Part 3: Experimental Protocols
Protocol A: Compounding for Oxidative Stability Assessment
Objective: Evaluate the efficacy of 4-methyl-N-phenylbenzenesulfonamide as a stabilizer in Acrylonitrile Butadiene Rubber (NBR).
Formulation Table (PHR - Parts per Hundred Rubber):
Component
Control (A)
Experimental (B)
Synergistic (C)
Function
NBR Polymer
100.0
100.0
100.0
Base Matrix
Carbon Black (N330)
50.0
50.0
50.0
Reinforcement
Zinc Oxide
5.0
5.0
5.0
Activator
Stearic Acid
1.0
1.0
1.0
Activator
DOP
10.0
--
--
Standard Plasticizer
4-methyl-N-phenyl...
--
10.0
10.0
Test Compound
6PPD
1.0
1.0
0.5
Primary Antioxidant
Sulfur
1.5
1.5
1.5
Crosslinker
CBS (Accelerator)
1.0
1.0
1.0
Cure Accelerator
Step-by-Step Workflow:
Internal Mixing (Banbury):
Start Temp: 60°C. Rotor Speed: 60 RPM.
T=0: Add NBR. Masticate for 60s.
T=1 min: Add ½ Carbon Black + ZnO + Stearic Acid + Test Compound .
Observation Point: Monitor the torque curve. The Test Compound (B/C) should show a faster incorporation time and lower peak torque compared to Control (A), indicating effective viscosity reduction.
T=3 min: Add remaining Carbon Black + Antioxidant (6PPD).
T=5 min: Dump (Target Temp: 150-160°C). Note: The Test Compound must be stable at this temp.
Mill Mixing (Curing Agents):
Transfer to two-roll mill (50°C).
Add Sulfur and CBS.
Sheet out to 2mm thickness.
Curing:
Determine
via Moving Die Rheometer (MDR) at 160°C.
Press cure sheets at 160°C for
minutes.
Protocol B: Accelerated Heat Aging & Migration Test
Objective: Validate the "Antioxidant Synergism" and "Retention" properties.
Dumbbell Preparation: Cut ISO 37 Type 2 dumbbells from cured sheets.
Aging Conditions: Place samples in an air-circulating oven at 100°C for 72 hours (Standard NBR aging).
Testing:
Measure Tensile Strength (TS) and Elongation at Break (
) before and after aging.
Calculate Retention Index:
.
Data Analysis & Expected Results:
Property
Control (DOP + 6PPD)
Experimental (Sulfonamide + 6PPD)
Interpretation
Mooney Viscosity (ML1+4)
65 MU
58 MU
Sulfonamide acts as a superior processing aid.
Original Tensile (MPa)
22.0
22.5
Better dispersion of Carbon Black due to sulfonamide.
Aged Tensile Retention (%)
80%
88%
Key Result: Sulfonamide is less volatile than DOP, retaining matrix integrity.
Aged Elongation Retention (%)
65%
75%
Reduced embrittlement; Sulfonamide stabilizes the network.
Part 4: Visualization of Experimental Logic
Figure 2: Workflow for validating the stabilizing effect of 4-methyl-N-phenylbenzenesulfonamide in rubber compounds.
References
PubChem. (n.d.). 4-Methyl-N-phenylbenzenesulfonamide (Compound Summary). National Library of Medicine. Retrieved from [Link]
Datta, R. N. (2002). Rubber Curing Systems. Rapra Review Reports.
U.S. Patent 4,617,347. (1986). Sulfur curable silicone rubber containing sulfonamide modifiers. (Demonstrates the use of sulfonamide derivatives in rubber matrices).
Advanced Protocols for the Utilization of 4-Methyl-N-phenylbenzenesulfonamide in Medicinal Chemistry
Introduction: The Sulfonamide Scaffold in Drug Discovery 4-Methyl-N-phenylbenzenesulfonamide (also known as N-phenyl-p-toluenesulfonamide or N-tosylaniline) represents a privileged scaffold in medicinal chemistry. Struct...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Sulfonamide Scaffold in Drug Discovery
4-Methyl-N-phenylbenzenesulfonamide (also known as N-phenyl-p-toluenesulfonamide or N-tosylaniline) represents a privileged scaffold in medicinal chemistry. Structurally, it consists of a lipophilic p-tolyl moiety linked via a sulfonyl group to an aniline ring. This "L-shaped" geometry, combined with the acidic nature of the sulfonamide nitrogen (
), makes it a versatile building block for synthesizing biologically active libraries.
Core Pharmacological Relevance[1]
Carbonic Anhydrase (CA) Inhibition: The sulfonamide moiety is a classic zinc-binding group (ZBG). While primary sulfonamides (
) are the standard ZBGs, N-substituted derivatives exhibit selective inhibition profiles against tumor-associated isoforms (CA IX/XII), often acting as prodrugs or exploiting alternative binding pockets.
-Secretase Inhibition: N-alkylated derivatives of this scaffold have demonstrated potency in inhibiting -secretase, a key enzyme in the pathology of Alzheimer's disease.
Antimicrobial & Antifungal Agents: When derivatized with piperazine or specific alkyl chains, the scaffold shows significant activity against S. aureus and C. albicans.
Application Note: Synthesis of Tertiary Sulfonamide Libraries via N-Alkylation
The most critical synthetic utility of 4-methyl-N-phenylbenzenesulfonamide is its conversion into tertiary sulfonamides . The remaining proton on the nitrogen atom is sufficiently acidic to be removed by weak bases, allowing for facile
reactions with alkyl halides. This reaction is the gateway to generating Structure-Activity Relationship (SAR) libraries.
Mechanistic Insight
The reaction proceeds via the formation of a sulfonamide anion. The choice of solvent and base is pivotal. Polar aprotic solvents (DMF, DMSO) traditionally favor this reaction by solvating the cation, leaving the sulfonamide anion "naked" and more nucleophilic. However, recent advancements utilizing Ionic Liquids (ILs) have shown superior yields and reaction rates due to the stabilization of the transition state.
Comparative Efficiency Data
The following table summarizes the efficiency of various protocols for the N-benzylation of 4-methyl-N-phenylbenzenesulfonamide:
Solvent System
Base
Time (h)
Yield (%)
Notes
[Bmim]PF (Ionic Liquid)
KOH
1.0
97
Green chemistry; rapid kinetics.
[Bpy]BF
KOH
2.0
92
High yield; expensive solvent.
DMF
KOH
8.0
83
Standard protocol; difficult workup (removal of DMF).
THF
NaOH
24.0
67
Phase transfer conditions; slower.
Ethanol (Reflux)
NaOEt
10.0
51
Poor yield due to competing solvolysis/solubility.
Detailed Experimental Protocols
Protocol A: High-Efficiency Synthesis of N-Alkyl Derivatives (Ionic Liquid Method)
Target Audience: Medicinal chemists requiring high-purity intermediates with minimal purification.
Reaction: N-Alkylation of 4-methyl-N-phenylbenzenesulfonamide.
Preparation: In a clean round-bottom flask, dissolve 4-methyl-N-phenylbenzenesulfonamide (1.0 mmol) in [Bmim]PF
(2 mL).
Activation: Add powdered KOH (2.0 mmol) to the solution. Stir at room temperature for 10 minutes to generate the sulfonamide anion.
Alkylation: Add the alkyl halide (2.0 mmol) dropwise.
Reaction: Stir the mixture vigorously at room temperature.
Checkpoint: Monitor via TLC (Ethyl Acetate:Hexane 1:4). The reaction is typically complete within 1–2 hours.
Extraction: Add diethyl ether (3 x 10 mL) to the reaction vessel. The product will partition into the ether layer, while the ionic liquid and salt remain in the bottom phase.
Purification: Wash the combined ether extracts with water (10 mL) and brine (10 mL). Dry over anhydrous Na
SO and concentrate under reduced pressure.
Recrystallization: If necessary, recrystallize from ethanol to obtain the pure tertiary sulfonamide.
Protocol B: Synthesis of N-Allyl-N-benzyl-4-methylbenzenesulfonamide (
-Secretase Inhibitor Analog)
Target Audience: Researchers synthesizing specific bioactive targets.
Context: This protocol utilizes a standard THF/NaOH system, suitable for scale-up when ionic liquids are unavailable.
Reagents
N-Allyl-4-methylbenzenesulfonamide (Precursor)*
Benzyl Bromide (1.0 equiv)
Sodium Hydroxide (1.25 equiv, 0.535 M aqueous solution)
(Note: If starting from 4-methyl-N-phenylbenzenesulfonamide, use Allyl Bromide in this step instead).
Step-by-Step Methodology
Dissolution: Dissolve the sulfonamide substrate (4.28 mmol) in THF (10 mL) in a round-bottom flask equipped with a magnetic stir bar.
Addition: Add Benzyl bromide (4.29 mmol) dropwise to the stirring solution.
Base Addition: Slowly add 0.535 M NaOH (10 mL, 5.35 mmol) dropwise.
Incubation: Stir the biphasic mixture at room temperature for 24 hours.
Isolation: A precipitate typically forms.[2] Filter the reaction mixture under vacuum.
Alternative: If no precipitate forms (depending on substituents), evaporate the THF, extract with DCM, and wash with water.
Crystallization: Recrystallize the crude solid from ethanol to afford white crystals (Yield ~67%).
Visualization of Synthetic Workflows
Figure 1: Synthetic Pathways and Biological Applications
The following diagram illustrates the central role of 4-methyl-N-phenylbenzenesulfonamide in generating diverse bioactive scaffolds.
Caption: Synthetic divergence from the parent sulfonamide scaffold yielding antiviral agents, neuroprotective compounds, and heterocyclic precursors.
Figure 2: Mechanism of Ionic Liquid-Mediated N-Alkylation
This diagram details the mechanistic advantage of using [Bmim]PF
for the alkylation protocol described in Section 3.
Caption: Mechanistic enhancement of N-alkylation in ionic liquids via cation solvation and transition state stabilization.
References
Su, W. K., et al. (2025). "N-Alkylation of N-Monosubstituted Sulfonamides in Ionic Liquids." ResearchGate.[3]
National Science Foundation (NSF). (2020). "Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide." European Journal of Chemistry.[1]
Kasthuri, M., et al. (2015). "A Facile Synthesis of 2-Aminobenzoxazoles Using N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS)." Synlett.
Supuran, C. T. (2008). "Carbonic anhydrases: novel therapeutic applications for inhibitors and activators." Nature Reviews Drug Discovery.
BenchChem. (2025).[4] "N-Phenylbenzenesulfonamide Structure and Applications." BenchChem Database.
Application Note: Advanced Crystallization Protocols for Sulfonamide Derivatives
This Application Note is designed for researchers and drug development scientists focusing on the structural characterization of sulfonamide derivatives. It moves beyond generic crystallization advice to address the spec...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and drug development scientists focusing on the structural characterization of sulfonamide derivatives. It moves beyond generic crystallization advice to address the specific physicochemical challenges posed by the sulfonamide pharmacophore (
/ ).
Executive Summary & Chemical Context
Sulfonamide derivatives present a unique crystallization challenge due to their amphiphilic nature . The polar sulfonyl group (
) and the amine () act as strong hydrogen bond acceptors and donors, respectively, often leading to the formation of robust supramolecular synthons (e.g., dimers or catemers). However, the variable organic tail (aromatic or heterocyclic rings) introduces significant hydrophobicity.
The Core Challenge: Balancing these competing solubility profiles to achieve controlled supersaturation rather than rapid precipitation or "oiling out."
The Goal: High-quality single crystals (
mm minimum) suitable for determining absolute structure, polymorph landscape, and binding modes.
Pre-Crystallization Characterization
Before attempting growth, the purity profile must be established.[1] Sulfonamides are prone to retaining synthesis byproducts that inhibit nucleation.
Purity Requirement:
by HPLC/NMR.
Solubility Screen: Test solubility in the following solvents (1 mg in 100
Dissolution: Dissolve 15 mg of the sulfonamide in the minimum amount of solvent (approx. 1–2 mL) in a 4 mL glass vial.
Tip: If using a mixture (e.g., EtOAc/Hexane), dissolve in the polar solvent (EtOAc) first, then add the non-polar solvent (Hexane) dropwise until just before turbidity is reached.
Filtration: Filter the solution through a 0.45
m PTFE syringe filter into a clean, scratch-free vial. Dust particles induce rapid, low-quality nucleation.
Vessel Prep: Cover the vial with Parafilm.
Rate Control: Pierce 1–3 small holes in the Parafilm using a 22G needle.
Critical: Isolate distinct shapes immediately. Sulfonamides are notorious for polymorphism [2].[2] Check each form by XRD.
Characterization Checklist
Once crystals are harvested:
Microscopy: Check for birefringence under polarized light (confirms crystallinity vs. amorphous glass).
Unit Cell Determination: Collect a preliminary dataset to verify it is not a known solvate or salt.
Hirshfeld Surface Analysis: Highly recommended for sulfonamides to visualize the N-H...O hydrogen bonding networks and
- stacking interactions that stabilize the lattice [3].
References
Mondal, S. et al. (2019). "A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide Derivatives—X-ray Structure." MDPI Crystals. Available at: [Link]
García-Valverde, M. et al. (2025). "X-Ray Crystallography and Hirshfeld Surface Analysis of Sulfonamide Derivatives." ResearchGate.[3] Available at: [Link]
University of Rochester. (n.d.). "How To: Grow X-Ray Quality Crystals." Dept of Chemistry Protocols. Available at: [Link]
MIT OpenCourseWare. (2012).[4] "Guide to Growing a Single Crystal." Chemistry Laboratory Techniques. Available at: [Link]
antimicrobial and antifungal screening of sulfonamide derivatives
Application Note: High-Throughput and Bench-Scale Screening of Sulfonamide Derivatives for Antimicrobial Efficacy Introduction: The Renaissance of Sulfonamide Scaffolds Sulfonamides ("sulfa drugs") were the first broad-s...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Throughput and Bench-Scale Screening of Sulfonamide Derivatives for Antimicrobial Efficacy
Introduction: The Renaissance of Sulfonamide Scaffolds
Sulfonamides ("sulfa drugs") were the first broad-spectrum antibacterials used systemically, yet widespread resistance has necessitated the development of novel derivatives. Modern medicinal chemistry focuses on hybridizing the sulfonamide pharmacophore (e.g., with Schiff bases, metal complexes, or azoles) to overcome resistance mechanisms such as sul1/sul2 gene acquisition or efflux pump overexpression.
Mechanism of Action (MoA):
Sulfonamides act as competitive inhibitors of dihydropteroate synthase (DHPS) .[1][2][3][4] They mimic
-aminobenzoic acid (PABA), blocking the synthesis of dihydropteroic acid, a precursor to folate.[3][4][5] Since bacteria and fungi must synthesize folate de novo (unlike mammals), this pathway remains a viable, selective target.[4]
Critical Experimental Challenge:
The most common cause of experimental failure in sulfonamide screening is media antagonism . Standard culture media often contain thymidine or thymine, which bacteria can utilize via the "salvage pathway," bypassing the folate blockade and rendering the sulfonamide ineffective in vitro despite potential in vivo efficacy.
Bacteria: You MUST use Cation-Adjusted Mueller-Hinton Broth II (CAMHB) that is certified "Thymidine/Thymine Reduced."
Validation: If unsure, test a reference strain (Enterococcus faecalis ATCC 29212) with Trimethoprim/Sulfamethoxazole (SXT). If the MIC is high, the media contains interfering thymidine.
Fungi: Use RPMI 1640 buffered with MOPS (0.165 M) to pH 7.0.
Compound Solubility & Stock Preparation
Sulfonamide derivatives, particularly metal complexes or Schiff bases, often exhibit poor aqueous solubility.
Solvent: Dissolve neat compounds in 100% DMSO (Dimethyl Sulfoxide).
Concentration: Prepare a 100x or 1000x master stock (e.g., 10 mg/mL or 10 mM).
The "1% Rule": The final concentration of DMSO in the assay well must not exceed 1% (v/v). Higher concentrations can be toxic to sensitive bacteria or permeabilize membranes, creating false positives.
Experimental Workflow Visualization
The following diagram outlines the logic flow from compound preparation to mechanism validation.
Caption: Logical workflow for screening sulfonamide derivatives, emphasizing the critical media preparation step and the progression from qualitative screening to quantitative MIC and MoA validation.
This protocol integrates CLSI M07 (Bacteria) and M27 (Fungi) standards with a Resazurin (Alamar Blue) viability indicator for objective endpoint determination.
Objective: Determine the Minimum Inhibitory Concentration (MIC).
Materials:
96-well microtiter plates (U-bottom for bacteria, Flat-bottom for fungi).
Resazurin solution (0.015% w/v in sterile PBS/water).[6]
Test Organisms: S. aureus (ATCC 25923), E. coli (ATCC 25922), C. albicans (ATCC 10231).
Procedure:
Plate Layout:
Columns 1-10: Serial 2-fold dilutions of the sulfonamide derivative (e.g., 512
g/mL down to 1 g/mL).
Column 11: Growth Control (Media + Inoculum + Solvent vehicle).
Column 12: Sterility Control (Media only).
Inoculum Prep:
Adjust bacterial culture to 0.5 McFarland Standard (
CFU/mL).
Dilute this suspension 1:100 in media (Final inoculum
Pink/Colorless: Growth (Resazurin reduced to Resorufin by active metabolism).[8]
MIC Definition: The lowest concentration well that remains blue .[9]
Expert Insight: Sulfonamides are often bacteriostatic.[1] You may see a "trailing endpoint" (partial inhibition) in fungal assays. For sulfonamides, define MIC as the concentration inhibiting
of growth compared to control (IC80), rather than 100% clearance.
To prove your derivative still acts via the sulfonamide pathway (DHPS inhibition) and not through non-specific membrane toxicity, you must perform a "Rescue Experiment."
Rationale: If the drug targets DHPS, adding excess PABA (the natural substrate) should out-compete the drug and restore bacterial growth.
Procedure:
Determine the MIC of your derivative against E. coli (e.g., let's say MIC is 32
g/mL).
Prepare a 96-well plate with the derivative fixed at 2x MIC (64
Growth Restored: The bacteria grow in wells with high PABA concentrations. This confirms the drug acts on the folate pathway (Specific DHPS inhibition).
No Growth: PABA fails to rescue the bacteria. The derivative likely acts via a different, off-target mechanism (e.g., membrane disruption or metal toxicity if using Ag/Cu complexes).
Protocol 3: Time-Kill Kinetics
Essential for determining if the derivative has shifted from bacteriostatic (typical of sulfa drugs) to bactericidal.
Procedure:
Prepare tubes with media containing the derivative at 1x MIC and 4x MIC .
Inoculate with
CFU/mL.
Incubate at
C with shaking.
Sampling: Remove aliquots at 0, 4, 8, 12, and 24 hours.
Plating: Serially dilute aliquots in PBS and plate onto Agar. Count colonies after incubation.
Data Visualization:
Plot
vs. Time (hours).
Outcome
Definition
Bacteriostatic
Reduction of CFU/mL relative to initial inoculum.
Bactericidal
Reduction of CFU/mL (99.9% kill).
Data Analysis & Quality Control
Z-Factor (for High-Throughput Screening):
If screening a large library of derivatives, calculate the Z-factor to validate assay quality.
: Standard deviation of positive (known antibiotic) and negative (DMSO) controls.
: Means of controls.
Target: A value
indicates an excellent assay.
Reference Ranges (QC):
Every run must include Sulfamethoxazole (SMX) as a benchmark.
E. coli ATCC 25922 SMX MIC: 8 – 32
g/mL (CLSI M100).
If your SMX control falls outside this range, the media likely has thymidine contamination. Discard and restart.
References
Clinical and Laboratory Standards Institute (CLSI). (2023). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition. [Link]
European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2020).[10][12] Method for the determination of broth dilution minimum inhibitory concentrations of antifungal agents for yeasts. [Link]
Capasso, C., & Supuran, C. T. (2014). Sulfa drugs as antibacterial and antiparasitic agents: the return of the old? Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]
Sarker, S. D., et al. (2007). Microtitre plate-based antibacterial assay incorporating resazurin as an indicator of cell growth. Methods. [Link]
Zhang, J., et al. (2018). Z-factor calculation for high-throughput screening data. Assay Guidance Manual [Internet]. [Link]
-Phenyl--toluenesulfonamide; -Toluenesulfonanilide.[1]
Document ID: TS-PUR-68348-V2
Date: October 26, 2023
Module 1: Diagnostic Triage
User: “My crude product is off-white/pinkish and melts at 92–95°C. The literature value is higher. What is wrong?”
Tech Support Analysis:
This is the most common issue with sulfonamide synthesis. The depression in melting point (Target MP: 102–103°C) usually indicates the presence of
-bis(-tolylsulfonyl)aniline (the "bis" impurity) or unreacted -toluenesulfonyl chloride (-TsCl). The pink coloration suggests trace oxidation of unreacted aniline .
Symptom
Probable Cause
Mechanism
Low Melting Point (<100°C)
-bis-sulfonylation
Excess -TsCl or overly aggressive base catalysis promotes double substitution on the nitrogen.
Pink/Brown Discoloration
Aniline Oxidation
Unreacted aniline oxidizes rapidly in air to form colored azo/azoxy species.
"Oiling Out" during Cryst.
Solvent Composition
The ethanol/water ratio is incorrect, or the solution was cooled too rapidly, bypassing the metastable zone.
Acidic Smell
Hydrolysis of TsCl
Unreacted -TsCl hydrolyzes to -toluenesulfonic acid (-TsOH) and HCl in moist air.
Module 2: The "Gold Standard" Purification Protocol
User: “Recrystallization isn't removing the impurities effectively. Is there a better way?”
Tech Support Solution:
Yes. Because 4-methyl-N-phenylbenzenesulfonamide contains an acidic proton on the nitrogen atom (
), it can be chemically separated from non-acidic impurities using an Acid-Base Swing Extraction . This is superior to simple recrystallization for removing the "bis" impurity.
The Chemical Logic
Target Molecule: Has one N-H bond. Soluble in aqueous NaOH (forms sodium salt).
Bis-Impurity: Has no N-H bond. Insoluble in aqueous NaOH.[2][3]
Unreacted Aniline: Basic. Insoluble in NaOH.[2][3]
Step-by-Step Protocol
Dissolution (The Filter Step):
Suspend the crude solid in 10% NaOH solution (approx. 10 mL per gram of crude).
Heat gently to 50°C with vigorous stirring for 15 minutes.
Observation: The desired product will dissolve.[4] The "bis" impurity and unreacted aniline will remain as suspended solids or oils.
Action: Filter the mixture while warm through a sintered glass funnel or Celite pad.
Discard the solid residue (this is your impurity). Keep the clear filtrate.[5]
Navigating the Nuances of Purity: A Technical Support Guide for 4-methyl-N-phenylbenzenesulfonamide
Welcome to your comprehensive resource for understanding and troubleshooting common impurities in commercial 4-methyl-N-phenylbenzenesulfonamide. In the landscape of pharmaceutical research and development, the purity of...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to your comprehensive resource for understanding and troubleshooting common impurities in commercial 4-methyl-N-phenylbenzenesulfonamide. In the landscape of pharmaceutical research and development, the purity of a compound is not merely a quality metric; it is a critical determinant of efficacy, safety, and reproducibility. This guide is designed to provide researchers, scientists, and drug development professionals with the expert insights and practical methodologies necessary to identify, quantify, and mitigate the impact of impurities in their experiments.
Frequently Asked Questions (FAQs)
Q1: What are the most common types of impurities I should expect in commercial 4-methyl-N-phenylbenzenesulfonamide?
A1: Commercial batches of 4-methyl-N-phenylbenzenesulfonamide can contain several types of impurities stemming from its synthesis and potential degradation. These can be broadly categorized as:
Unreacted Starting Materials: The most common of these are p-toluenesulfonyl chloride and aniline.
Synthesis Byproducts: These include di-tosylated aniline (N,N-bis(p-tolylsulfonyl)aniline) and p-toluenesulfonic acid.
Isomeric Impurities: o-Toluenesulfonamide, an isomer of the p-toluenesulfonyl chloride starting material, can sometimes be present.
Degradation Products: Depending on storage conditions, hydrolysis of the final product can lead to the formation of p-toluenesulfonic acid and aniline.
Q2: How can these impurities affect my experimental results?
A2: The presence of impurities, even at trace levels, can have significant consequences in drug development and other sensitive applications. Unreacted starting materials and byproducts can lead to side reactions, inaccurate stoichiometric calculations, and the formation of unintended products in subsequent synthetic steps. Furthermore, certain impurities, such as residual starting materials or their degradation products, may exhibit toxicity, potentially confounding biological assays and leading to misleading structure-activity relationship (SAR) data.
Q3: What is a typical purity specification for research-grade 4-methyl-N-phenylbenzenesulfonamide?
A3: For most research and early-phase drug development applications, a purity of ≥98% is generally recommended. However, for applications such as in vivo studies or late-stage preclinical development, a higher purity of ≥99% with well-characterized impurity profiles is often required. It is crucial to consult the certificate of analysis (CoA) provided by the supplier for batch-specific purity information.
Troubleshooting Guide: Addressing Common Experimental Issues
This section addresses specific problems you might encounter and links them to potential underlying impurity issues.
Problem 1: My reaction yield is consistently lower than expected, and I observe unexpected spots on my Thin Layer Chromatography (TLC) plate.
Potential Cause: The presence of unreacted p-toluenesulfonyl chloride or aniline in your starting material can lead to competing side reactions, consuming your other reagents and reducing the yield of your desired product. The unexpected TLC spots could correspond to these side products.
Troubleshooting Steps:
Confirm Starting Material Purity: Analyze your commercial 4-methyl-N-phenylbenzenesulfonamide using a validated HPLC method (see Protocol 1) to quantify the levels of residual starting materials.
Purify the Starting Material: If significant levels of impurities are detected, consider purifying the material using flash column chromatography or recrystallization (see Protocol 2) before proceeding with your reaction.
Problem 2: I am observing unexpected biological activity or toxicity in my cell-based assays.
Potential Cause: Aniline, a potential impurity, is known to be cytotoxic. Its presence, even in small amounts, can lead to false-positive results in toxicity screens or interfere with the intended biological activity of your compound.
Troubleshooting Steps:
Screen for Aniline: Utilize a sensitive analytical method, such as GC-MS, to specifically test for the presence of aniline in your 4-methyl-N-phenylbenzenesulfonamide sample.
Source High-Purity Material: If aniline is detected, it is advisable to obtain a new batch of the compound from a reputable supplier with a stringent purity specification for this impurity.
Problem 3: My compound appears to be degrading over time, as evidenced by a change in its physical appearance or the emergence of new peaks in my analytical chromatograms.
Potential Cause: 4-methyl-N-phenylbenzenesulfonamide can be susceptible to hydrolysis, especially in the presence of moisture, leading to the formation of p-toluenesulfonic acid and aniline.
Troubleshooting Steps:
Proper Storage: Store the compound in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g., argon or nitrogen).
Monitor Stability: Periodically re-analyze stored material using HPLC to monitor for the appearance of degradation products.
In-Depth Technical Protocols
Protocol 1: HPLC-UV Method for Purity Assessment
This protocol provides a robust method for the separation and quantification of 4-methyl-N-phenylbenzenesulfonamide and its common impurities.
Instrumentation and Materials:
High-Performance Liquid Chromatography (HPLC) system with a UV detector
C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Formic acid in Acetonitrile
Sample Diluent: 50:50 Acetonitrile:Water
Procedure:
Standard Preparation: Prepare a stock solution of a 4-methyl-N-phenylbenzenesulfonamide reference standard at 1 mg/mL in the sample diluent. Prepare a series of calibration standards by serial dilution. Also, prepare individual stock solutions of potential impurities (p-toluenesulfonyl chloride, aniline, di-tosylated aniline, p-toluenesulfonic acid, o-toluenesulfonamide) for peak identification.
Sample Preparation: Accurately weigh and dissolve the commercial 4-methyl-N-phenylbenzenesulfonamide sample in the sample diluent to a final concentration of 1 mg/mL.
Chromatographic Conditions:
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Column Temperature: 30 °C
UV Detection: 254 nm
Gradient Program:
Time (min)
% Mobile Phase B
0
20
20
80
25
80
25.1
20
| 30 | 20 |
Data Analysis: Identify and quantify the main peak and any impurity peaks by comparing their retention times and UV spectra to those of the standards. Calculate the percentage purity based on the peak area normalization method.
Protocol 2: Purification by Recrystallization
This protocol describes a standard procedure for enhancing the purity of 4-methyl-N-phenylbenzenesulfonamide.
Materials:
Crude 4-methyl-N-phenylbenzenesulfonamide
Ethanol
Deionized Water
Erlenmeyer flask
Heating mantle or hot plate
Büchner funnel and filter paper
Vacuum flask
Procedure:
Dissolution: In an Erlenmeyer flask, dissolve the crude 4-methyl-N-phenylbenzenesulfonamide in a minimal amount of hot ethanol.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.
Crystallization: Slowly add deionized water to the hot ethanol solution until the solution becomes slightly cloudy (the cloud point). Re-heat the solution until it becomes clear again.
Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of cold ethanol-water mixture.
Drying: Dry the purified crystals under vacuum to a constant weight.
Data Summary
Impurity
Typical Origin
Potential Impact
Recommended Analytical Technique
p-Toluenesulfonyl chloride
Unreacted starting material
Side reactions, inaccurate stoichiometry
HPLC-UV, GC-MS
Aniline
Unreacted starting material/degradation
Cytotoxicity, side reactions
HPLC-UV, GC-MS
Di-tosylated aniline
Synthesis byproduct
Reduced yield, potential for altered biological activity
HPLC-UV
p-Toluenesulfonic acid
Synthesis byproduct/degradation
Altered pH of solutions, potential for catalysis of side reactions
HPLC-UV
o-Toluenesulfonamide
Isomeric impurity in starting material
Difficult to separate, potential for off-target effects
HPLC-UV
Visualizing the Synthesis and Impurity Formation
The following diagram illustrates the primary synthesis route for 4-methyl-N-phenylbenzenesulfonamide and highlights the points at which common impurities can be introduced.
Caption: Synthesis Pathway and Impurity Origins
Workflow for Impurity Identification and Mitigation
This workflow provides a systematic approach to ensuring the quality of your 4-methyl-N-phenylbenzenesulfonamide.
Caption: Impurity Identification and Mitigation Workflow
References
Organic Syntheses. 4-Methyl-N-(phenylmethyl)benzenesulfonamide. Available at: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 11736, 4-Methyl-N-phenylbenzenesulfonamide. Available at: [Link]
European Journal of Chemistry. Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Available at: [Link]
Troubleshooting
Technical Support Center: Exothermic Management in Sulfonamide Synthesis
Current Status: Operational Support Tier: Level 3 (Process Safety & Optimization) Assigned Specialist: Dr. A.
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Process Safety & Optimization)
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Introduction
Welcome to the Advanced Technical Support Center for sulfonamide synthesis. You are likely here because your reaction is generating uncontrollable heat, your impurity profile is complex, or you are scaling up a Schotten-Baumann-type protocol.
The formation of sulfonamides via sulfonyl chlorides is a classic "thermal ambush." The reaction combines a high enthalpy of bond formation (
) with a rapid neutralization exotherm. In a drug development context, neglecting the thermodynamics of this step is a primary cause of thermal runaway and bis-sulfonyl impurity formation.
This guide moves beyond basic "add slowly" advice. We will engineer a self-validating process control strategy.
Module 1: Critical Safety & Pre-Start Checks
The Core Directive: Never scale a sulfonylation without calculating the Adiabatic Temperature Rise (
).
Thermodynamic Risk Assessment Workflow
Before touching a reagent, visualize your safety trajectory. If your
exceeds the boiling point of your solvent, you are in a Criticality Class 4 scenario.
Figure 1: Iterative safety assessment workflow for exothermic sulfonylation reactions.
The "Thermal Bomb" Phenomenon
A common failure mode is accumulation . If you add the sulfonyl chloride faster than it reacts (at low temp), you build up a reservoir of unreacted material. Once the reaction triggers (often as the mixture warms slightly), the accumulated energy releases simultaneously.
Rule of Thumb: Ensure the reaction is kinetically instantaneous at your operating temperature (Damköhler number
). If the reaction is sluggish, do not increase the addition rate.
Module 2: Process Control & Execution
Protocol: Controlled Addition Strategies
The method of addition dictates both the heat profile and the impurity profile (specifically bis-sulfonylation).
Option A: Normal Addition (Standard)
Setup: Amine + Base in flask; Sulfonyl Chloride (in solution) added dropwise.
Cons: Highest exotherm potential at the start; amine is in large excess (can lead to side reactions if amine is sensitive).
Option B: Inverse Addition (Safety Preferred)
Setup: Sulfonyl Chloride in flask; Amine + Base added dropwise.
Pros: Better heat control (amine is the limiting reagent during addition).
Cons:High Risk of Bis-sulfonylation. As the amine is added, it encounters a vast excess of sulfonyl chloride, promoting double substitution (
).
Recommended Solvent & Base Matrix
Base System
Solvent Compatibility
Heat Management
Notes
Pyridine
Pure or DCM/THF
Poor (Viscous slurry forms)
Pyridine HCl salts precipitate, turning the reaction into a thick paste (heat trap). Requires powerful mechanical stirring.
Triethylamine (TEA)
DCM/THF/EtOAc
Moderate
TEA-HCl salts are voluminous. Good for solubility, but verify exotherm of neutralization.
Aq. Carbonate ()
Water/Acetone or Water/THF
Excellent (High )
The "Schotten-Baumann" method. Water acts as a massive heat sink. Warning: evolution causes foaming.
Module 3: Troubleshooting & FAQs
Category 1: Thermal & Safety Issues
Q: My reaction temperature spiked 20°C in seconds despite an ice bath. What happened?A: You likely encountered Reagent Accumulation .
Diagnosis: You added the sulfonyl chloride at a temperature where the reaction rate (
) was too slow (e.g., -10°C), allowing the reagent to pool. When the temperature naturally drifted up to 0°C, the reaction "ignited."
Fix:
Raise the baseline temperature slightly (e.g., to 0°C or 5°C) to ensure immediate consumption upon addition.
Use in-situ IR (ReactIR) to confirm consumption of the sulfonyl chloride peak (
) before adding more.
Q: The reaction mixture turned into a solid block, and the internal temp is rising.A: This is Salt Precipitation Failure .
Mechanism: The amine-HCl salt precipitated, stopping the stirrer. Heat transfer dropped to zero, creating an adiabatic hot spot.
Immediate Action: Add more solvent (DCM or THF) immediately to restore fluidity. Do not increase stir speed on a stalled motor (spark risk).
Prevention: Switch to a biphasic Schotten-Baumann system (Water/THF) where salts remain dissolved [1].
Category 2: Purity & Yield
Q: I see a major impurity at M+ [Product + ArSO2]. (Bis-sulfonylation)A: This occurs when the mono-sulfonamide product competes with the starting amine for the sulfonyl chloride.
Root Cause:
Inverse addition (Amine added to excess Chloride).
Local hot spots (reaction rate of product increases with T).
Starting amine is weakly nucleophilic (making the product competitive).
Fix: Switch to Normal Addition (Chloride into Amine). Use a slight excess of amine (1.1 equiv). Keep temperature < 5°C.
Q: My yield is low, and I see the corresponding Sulfonic Acid.A: You have Hydrolysis .
Mechanism:
.
Root Cause: Wet solvents or high temperature. The hydrolysis rate of sulfonyl chlorides increases exponentially with temperature.
Fix: Dry solvents are critical. If using aqueous Schotten-Baumann conditions, the amine reaction must be significantly faster than hydrolysis (selectivity is kinetic). Lower the temperature to -5°C to favor amination over hydrolysis [2].
Module 4: Mechanistic Visualization
Understanding the competition between the desired pathway and the impurity traps is vital for troubleshooting.
De Luca, L., & Giacomelli, G. (2008).[1] An Easy and Handy Synthesis of Sulfonamides Directly from Sulfonic Acids or Their Salts under Microwave Irradiation.[1] The Journal of Organic Chemistry, 73(10), 3967–3969. [Link]
Woolven, H., González-Rodríguez, C., Marco, I., Thompson, A. L., & Willis, M. C. (2011).[1] DABSO-Based, Three-Component, One-Pot Sulfonamide Synthesis. Organic Letters, 13(18), 4876–4878. [Link]
Org. Chem. Portal. (n.d.). Synthesis of Sulfonamides. Retrieved from [Link]
Technical Support Center: Interpreting Complex NMR Spectra of Sulfonamide Reaction Mixtures
Welcome to the technical support center for NMR analysis of sulfonamide reaction mixtures. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenging NMR spec...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for NMR analysis of sulfonamide reaction mixtures. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenging NMR spectra in their work with this critical functional group. Here, we move beyond textbook examples to address the complex, real-world issues that arise during synthesis and analysis.
Section 1: Foundational FAQs - The Sulfonamide Moiety in NMR
This section addresses the most common questions regarding the fundamental NMR characteristics of the sulfonamide group.
Q1: Why is the sulfonamide N-H proton often broad or missing entirely in my ¹H NMR spectrum?
A1: The disappearance or broadening of the sulfonamide N-H proton is a frequent and often perplexing issue. This phenomenon is primarily due to two factors: intermediate rate chemical exchange and quadrupole broadening.
Chemical Exchange: The sulfonamide proton is acidic and can exchange with other labile protons in the sample, such as trace amounts of water or alcohols.[1] If this exchange occurs at a rate that is on the same timescale as the NMR experiment, the signal broadens significantly, sometimes to the point of being indistinguishable from the baseline.[1] In the presence of deuterated solvents like MeOD or D₂O, this proton will readily exchange with deuterium and the signal will disappear completely.[1][2]
Quadrupole Broadening: The nitrogen atom (¹⁴N) to which the proton is attached has a nuclear spin I=1 and is a quadrupolar nucleus. This means it has a non-spherical distribution of charge, which interacts with the local electric field gradient. This interaction provides an efficient relaxation pathway for both the nitrogen and the attached proton, causing the proton's signal to broaden.
Expert Tip: To definitively identify a broad N-H peak, perform a D₂O shake experiment .[2] Acquire a standard ¹H NMR spectrum, then add a single drop of deuterium oxide (D₂O) to the NMR tube, shake it vigorously, and re-acquire the spectrum.[2] If the broad signal disappears, it confirms the peak corresponds to an exchangeable proton like the sulfonamide N-H.[2]
Q2: What are the typical chemical shift ranges for the key nuclei in a sulfonamide?
A2: While the exact chemical shifts are highly dependent on the molecular structure, solvent, and concentration, there are general ranges where you can expect to find the key signals.
Requires ¹⁵N-labeling or specialized experiments. The chemical shift is very sensitive to protonation state.[6]
These values are typical for neutral sulfonamides in common organic solvents like DMSO-d₆ or CDCl₃. Data compiled from multiple sources.[3][4][5]
Section 2: Troubleshooting Complex ¹H and ¹³C Spectra
Reaction mixtures are rarely clean. This section provides strategies for deciphering spectra complicated by overlapping signals, impurities, and dynamic molecular behavior.
Q1: My aromatic region is a mess of overlapping multiplets. How can I assign the signals?
A1: Overlapping aromatic signals are a classic problem, especially with multiple substituted phenyl rings. Here is a systematic approach to resolving this complexity.
Workflow for Resolving Overlapping Aromatic Signals
Caption: Workflow for resolving complex aromatic signals.
Change the NMR Solvent: The simplest first step is often the most effective. Rerunning the spectrum in an aromatic solvent like benzene-d₆ (C₆D₆) can induce significant changes in chemical shifts, known as Aromatic Solvent Induced Shifts (ASIS).[7][8] The anisotropic ring current of benzene creates a magnetic field that can either shield or deshield protons on the solute molecule, often spreading out crowded regions of the spectrum.[7][8]
Utilize 2D NMR: If changing the solvent isn't enough, 2D NMR is essential.
¹H-¹H COSY: This experiment identifies protons that are spin-spin coupled (typically 2-3 bonds apart).[9][10] It will clearly show which aromatic protons are adjacent to each other, allowing you to trace out the connectivity within each ring system.
¹H-¹³C HSQC: This experiment correlates each proton signal with the carbon signal to which it is directly attached.[9] This is invaluable for spreading out the overlapping proton signals by using the much larger chemical shift dispersion of the ¹³C spectrum.[11]
¹H-¹³C HMBC: This is the key experiment for putting the pieces together. It shows correlations between protons and carbons that are 2-4 bonds away.[9] You can use HMBC to connect different fragments of the molecule, for example, by observing a correlation from a proton on an aromatic ring to the carbon of a substituent.
Q2: I see more signals than I expect for my product. What are the likely sources?
A2: The presence of extra signals in the NMR of a sulfonamide reaction can be attributed to several factors beyond simple impurities.
Common Impurities:
Starting Materials: Unreacted amines or sulfonyl chlorides.
Reagents/Solvents: Residual solvents from the reaction or purification (e.g., ethyl acetate, hexane, dichloromethane). There are excellent published tables of common impurity chemical shifts.[12]
Side Products: Hydrolysis of the sulfonyl chloride starting material to the corresponding sulfonic acid is a common side reaction.
Dynamic Phenomena (Rotamers): The S-N bond in sulfonamides has a degree of double-bond character, which can lead to restricted rotation.[13][14][15] If the rotation is slow on the NMR timescale (at room temperature), you may observe two distinct sets of signals for the groups attached to the nitrogen. This phenomenon is known as the presence of rotational isomers or rotamers .[15][16]
Expert Tip: To test for rotamers, acquire spectra at different temperatures (Variable Temperature NMR). As you increase the temperature, the rate of rotation around the S-N bond will increase. If the extra signals are due to rotamers, you will see them broaden and eventually coalesce into a single, averaged set of signals.[13]
Section 3: Advanced 2D NMR Strategies for Sulfonamides
For complex structures or mixtures where 1D NMR is insufficient, these advanced techniques are indispensable.
Q1: How can I use HMBC to definitively confirm the connectivity around the sulfonyl group?
A1: The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most powerful tool for confirming the overall structure of your sulfonamide. Since the sulfur atom is not NMR-active and the sulfonyl group has no protons, you must "see" through it by correlating protons on either side with the carbons on the opposite side.
HMBC Connectivity Diagram for a Sulfonamide
Caption: Key HMBC correlations for structural confirmation.
Key Correlation 1 (Ar-SO₂): Look for a correlation from the aromatic protons ortho to the sulfonyl group to the carbon on the other side of the sulfur atom (i.e., the first carbon of the group attached to the nitrogen). This is a 3-bond correlation (H-C-S-N-C ) and is crucial for proving the S-N bond formation.
Key Correlation 2 (N-Ar'): Look for a correlation from the N-H proton to the carbons in the aromatic ring attached to the nitrogen. You should see correlations to the ipso-carbon (2-bond, ²J) and the ortho-carbons (3-bond, ³J). The ³J correlation is particularly strong evidence.
Q2: When is a NOESY or ROESY experiment useful for sulfonamide analysis?
A2: Nuclear Overhauser Effect SpectroscopY (NOESY) and Rotating-frame Overhauser Effect SpectroscopY (ROESY) are experiments that show correlations between protons that are close to each other in space, regardless of whether they are connected by bonds.[9][10][17]
These are most useful for:
Confirming Regiochemistry: If you have an ambiguous substitution pattern on an aromatic ring, a NOE between a proton on the ring and a proton on a nearby substituent can confirm their relative positions.
Determining Conformation: For sulfonamides with bulky groups, NOESY/ROESY can help determine the preferred conformation around the S-N bond by showing which groups are on the same side of the molecule.[18]
Distinguishing Isomers: In cases where you have synthesized a mixture of constitutional isomers, NOESY can be the definitive experiment to distinguish them based on through-space proximities.
Section 4: Experimental Protocol Guides
Protocol 1: The D₂O Shake Experiment
This simple and rapid experiment is the most reliable way to identify exchangeable protons (e.g., -OH, -NH, -COOH).[2]
Objective: To confirm the identity of a suspected sulfonamide N-H proton signal.
Methodology:
Acquire Initial Spectrum: Dissolve your sample (5-10 mg) in a deuterated solvent (e.g., 0.6 mL of CDCl₃ or DMSO-d₆) and acquire a standard ¹H NMR spectrum. Note the chemical shift, integration, and multiplicity of the suspected N-H peak.
Add D₂O: Remove the NMR tube from the spectrometer. Add one drop (~50 µL) of deuterium oxide (D₂O) to the sample.[2]
Mix Thoroughly: Cap the tube and shake it vigorously for 10-15 seconds to ensure mixing and facilitate the proton-deuterium exchange. The D₂O does not need to be miscible with the solvent.[2]
Re-acquire Spectrum: Place the tube back in the spectrometer and acquire a second ¹H NMR spectrum using the exact same parameters.
Analyze: Compare the two spectra. The signal corresponding to the sulfonamide N-H proton will have disappeared or significantly decreased in intensity in the second spectrum.[2]
References
University of Ottawa. (2007, October 3). Proton NMR Assignment Tools - The D2O Shake. Glenn Facey's Blog. [Link]
Aziz-Mohseni, F., et al. (2011). Synthesis and Dynamic NMR Study of a Functionalized Sulfonamide Phosphonate Diester. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(7), 1435-1441. [Link]
Royal Society of Chemistry. (n.d.). Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. [Link]
Technion - Israel Institute of Technology. (1990). A>13>C solid-state NMR study of the structure and the dynamics of the polymorphs of sulphanilamide. [Link]
Schlotterbeck, G., et al. (2019). Guidelines for the Use of Deuterium Oxide (D2O) in 1H NMR Metabolomics. ResearchGate. [Link]
Study Mind. (2022, April 19). Analytical Techniques - Deuterium use in ¹H NMR (A-Level Chemistry). [Link]
Laurieri, N., et al. (2013). Requirement for the acidic proton of sulfonamide-NH for the color change event. ResearchGate. [Link]
Shuaib, E. A., et al. (2022). Structure and Computational Studies of New Sulfonamide Compound: {(4-nitrophenyl)sulfonyl}tryptophan. Molecules, 27(21), 7486. [Link]
Loru, D., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2736. [Link]
ResearchGate. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy. [Link]
Dumez, J.-N. (2022). NMR methods for the analysis of mixtures. Chemical Communications, 59, 259-270. [Link]
Schlotterbeck, G., et al. (2019). Guidelines for the Use of Deuterium Oxide (D2O) in 1H NMR Metabolomics. Analytical Chemistry, 91(17), 11351-11358. [Link]
University of Ottawa. (2007, October 2). Improve Your Chemical Shift Resolution Without Going to Higher Fields. Glenn Facey's Blog. [Link]
Unknown Author. (n.d.). 2D NMR A correlation map between two NMR parameters. [Link]
Unknown Author. (2020). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology, 13(12). [Link]
Creative Biostructure. (2025). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]
Bertini, I., et al. (1987). 1H NMR and UV-Vis spectroscopic characterization of sulfonamide complexes of nickel(II)-carbonic anhydrase. Resonance assignments based on NOE effects. Journal of the American Chemical Society, 109(25), 7855-7859. [Link]
Gowda, B. T., et al. (2003). Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2. Zeitschrift für Naturforschung B, 58(8), 761-768. [Link]
Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy. [Link]
Unknown Author. (2021). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. [Link]
Chavelas-Hernández, L., et al. (2019). A New Approach Using Aromatic-Solvent-Induced Shifts in NMR Spectroscopy to Analyze -Lactams with Various Substitution Patterns. Synlett, 31(04), 433-438. [Link]
Loru, D., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. University of Bologna. [Link]
Setliff, F. L., et al. (1995). Hammett Correlations of the Sulfonamide Proton Chemical Shift in a Series of N-(substituted aryl)-p-Toluenesulfonamides. ScholarWorks@UARK. [Link]
University of Wisconsin-Madison. (n.d.). 2D NMR FOR THE CHEMIST. [Link]
Lee, M. H., & Lee, S. K. (1984). Determination of Sulfonamides by NMR Spectroscopy. YAKHAK HOEJI, 28(5), 287-291. [Link]
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]
JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum. [Link]
Elyashberg, M., et al. (2010). Structure Elucidation from 2D NMR Spectra Using the StrucEluc Expert System: Detection and Removal of Contradictions in the Data. ResearchGate. [Link]
Nanalysis. (2023, March 20). Using NMR to observe the restricted rotation in amide bonds. [Link]
Wang, N., et al. (2021). NMR studies of rotamers with multi-substituted amides. Journal of Engineering Sciences and Innovation, 6(4), 371-378. [Link]
Unknown Author. (n.d.). Synthesis and characterization of some sulfonamide dervatives. [Link]
Wang, N., et al. (2021). NMR studies of rotamers with multi-substituted amides. ResearchGate. [Link]
Zaib, S., et al. (2015). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. BioMed Research International, 2015, 432102. [Link]
Daly, A. M., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(7), 1195-1219. [Link]
Comparative Guide: Synthesis Strategies for N-Aryl Sulfonamides
Executive Summary N-aryl sulfonamides represent a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for COX-2 inhibitors, carbonic anhydrase inhibitors, and antimicrobial agents. Histori...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-aryl sulfonamides represent a privileged pharmacophore in medicinal chemistry, serving as the structural backbone for COX-2 inhibitors, carbonic anhydrase inhibitors, and antimicrobial agents. Historically, synthesis relied exclusively on the nucleophilic attack of anilines on sulfonyl chlorides. While robust, this method is limited by the instability of sulfonyl chlorides and the genotoxicity of certain aniline precursors.[1]
This guide evaluates three distinct synthetic methodologies, moving from optimized classical techniques to modern transition-metal catalysis and gas-free SO₂ insertion strategies.
Methodology Analysis
Method A: Aqueous Nucleophilic Substitution (The "Green" Classical)
Mechanism: Direct nucleophilic attack of an amine on a sulfonyl chloride.
Innovation: Recent protocols utilize dynamic pH control in water, eliminating organic solvents (DCM/THF) and auxiliary bases (pyridine/Et₃N).
Best For: Scale-up of commercially available sulfonyl chlorides; reactions requiring high atom economy.
Limitations: Hydrolysis of highly reactive sulfonyl chlorides; limited availability of complex sulfonyl chloride starting materials.
Mechanism: Oxidative coupling of sulfonamides with aryl boronic acids (Chan-Lam) or aryl halides (Ullmann-type).
Innovation: Uses stable aryl boronic acids or halides, avoiding the need to handle unstable sulfonyl chlorides. Copper is a cost-effective alternative to Palladium.[1]
Best For: Late-stage functionalization; introducing complex aryl groups where the corresponding aniline is unstable or unavailable.
Limitations: Often requires higher catalyst loading (10-20 mol%); Chan-Lam reactions can be sensitive to moisture/air depending on the specific catalytic cycle.
Method C: SO₂ Insertion via DABSO (The Modular Approach)
Mechanism: Use of DABSO (DABCO·(SO₂)₂) as a solid, bench-stable SO₂ surrogate.[2] Reaction with organometallics (Grignard/Lithium) generates metal sulfinates in situ, which are trapped with electrophiles (N-chloroamines) or oxidized to sulfonamides.
Innovation: Completely avoids gaseous SO₂ and sulfonyl chloride handling. Allows "mix-and-match" library synthesis from aryl halides.
Best For: High-throughput library generation; synthesis of sulfonamides where neither the aniline nor the sulfonyl chloride is stable.
Figure 1: Decision matrix for selecting the optimal synthesis route based on substrate availability.
Detailed Experimental Protocols
Protocol A: Green Synthesis in Water (Dynamic pH Control)
Based on principles from RSC Green Chem (Deng et al.)
Rationale: Water acts as the solvent and heat sink. Sodium carbonate acts as the acid scavenger but is added in a way that maintains a pH allowing the amine to remain nucleophilic without rapidly hydrolyzing the sulfonyl chloride.
Preparation: In a 100 mL round-bottom flask, suspend the Amine (10 mmol, 1.0 equiv) in Water (20 mL).
Reagent Addition: Add Arylsulfonyl chloride (10 mmol, 1.0 equiv) to the suspension.
pH Control: Monitor pH. Slowly add 1.0 M Na₂CO₃ dropwise to maintain pH at ~8.0.
Note: If pH > 10, hydrolysis of sulfonyl chloride dominates. If pH < 4, amine protonation halts reaction.
Reaction: Stir vigorously at room temperature for 1–4 hours. The product typically precipitates out.
Workup: Acidify the mixture to pH 2.0 using concentrated HCl to ensure full precipitation of the sulfonamide.
Isolation: Filter the solid, wash with water (3 x 10 mL), and dry under vacuum.
Validation: Purity is often >95% by NMR; recrystallization from EtOH/Water if necessary.
Protocol B: Copper-Catalyzed Chan-Lam Coupling
Based on oxidative coupling methodologies (Nasrollahzadeh et al.)
Rationale: This method forms the C-N bond directly.[3] Cu(OAc)₂ serves as the catalyst, and the reaction is aerobic (requires O₂ or air) to reoxidize Cu(I) to the active Cu(II)/Cu(III) species.
Setup: Charge a tube with Sulfonamide (1.0 mmol), Arylboronic acid (1.5 mmol), and Cu(OAc)₂ (0.1 mmol, 10 mol%).
Base/Solvent: Add Et₃N (2.0 equiv) and MeOH or DCM (5 mL). (Recent variants use water/K₂CO₃ for green compliance).
Activation: Add 4Å molecular sieves (activated) if using anhydrous conditions.
Reaction: Stir open to the air (or under an O₂ balloon) at room temperature for 12–24 hours.
Visual Cue: The reaction mixture often turns from blue/green to dark brown/black as the catalytic cycle progresses.
Workup: Dilute with EtOAc, wash with 1M HCl (to remove Cu and unreacted amines), then brine. Dry over Na₂SO₄.
Purification: Silica gel chromatography is usually required to separate excess boronic acid.
Protocol C: DABSO-Mediated One-Pot Synthesis
Based on Willis et al. methodologies
Rationale: DABSO releases SO₂ in a controlled manner. The organometallic reagent attacks SO₂ to form a sulfinate, which is then converted to a sulfonyl chloride in situ (using NCS or SO₂Cl₂) and immediately trapped with an amine.[4]
Sulfinate Formation:
Flame-dry a flask under Argon.
Add Aryl Grignard (1.0 mmol) to a suspension of DABSO (0.6 mmol, 0.6 equiv - DABSO contains 2 SO₂ units) in THF (5 mL) at -78 °C.
Warm to RT and stir for 30 mins. (Formation of Ar-SO₂-MgX).
Activation:
Cool back to 0 °C. Add N-Chlorosuccinimide (NCS) (1.1 equiv) or SO₂Cl₂ dissolved in THF.
Deng, X., & Mani, N. S. (2006). A facile, environmentally benign sulfonamide synthesis in water.[1][6][7][8][9] Green Chemistry, 8(9), 835-838.
Nasrollahzadeh, M., et al. (2014).[7] Copper-Catalyzed N-Arylation of Sulfonamides with Boronic Acids in Water under Ligand-Free and Aerobic Conditions.[7] Synlett, 25, 505-508.[7]
Woolven, H., et al. (2011).[2] DABCO-Bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation.[2][4][10] Organic Letters, 13(18), 4876–4879.
Teo, Y.-C., & Yong, F. F. (2011). Efficient Ligand-Free, Copper-Catalyzed N-Arylation of Sulfonamides.[7][11] Synlett, 2011(11), 1541-1544.
BenchChem. (2025).[1] A Comparative Guide to Alternative Synthetic Routes for N-Substituted Sulfonamides.
A Senior Application Scientist's Guide to Amine Protecting Groups: A Comparative Analysis of 4-methyl-N-phenylbenzenesulfonamide (Tosyl) and its Alternatives
In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical development and complex molecule construction, the judicious selection of protecting groups is a critical determinant of success....
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern organic synthesis, particularly in the realms of pharmaceutical development and complex molecule construction, the judicious selection of protecting groups is a critical determinant of success. For the protection of amines, a functional group that is both ubiquitous and highly reactive, chemists have a diverse toolkit at their disposal. This guide provides an in-depth technical comparison of the classical 4-methyl-N-phenylbenzenesulfonamide (tosyl, Ts) protecting group with three other widely employed carbamate-based protecting groups: tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc).
This analysis moves beyond a simple cataloging of reagents to offer a field-proven perspective on the practical advantages, limitations, and mechanistic underpinnings of each group. By understanding the causality behind experimental choices, researchers can develop more robust and efficient synthetic strategies.
The Enduring Role of the Tosyl Group: A Double-Edged Sword of Stability
The tosyl group, derived from p-toluenesulfonic acid, forms a sulfonamide linkage with the amine nitrogen. This bond is exceptionally stable, a characteristic that can be both a significant advantage and a considerable drawback.
Key Features of the Tosyl Group:
Exceptional Stability: Tosylamides are remarkably resistant to a wide range of reaction conditions, including strongly acidic and basic media, as well as many oxidizing and reducing agents.[1] This robustness allows for a broad scope of chemical transformations on other parts of the molecule without compromising the integrity of the protected amine.
Crystalline Derivatives: Tosyl-protected amines are often highly crystalline solids, which can significantly facilitate purification by recrystallization.
Harsh Deprotection Conditions: The very stability of the tosyl group necessitates forceful conditions for its removal.[2] This is the primary limitation of the tosyl group. Common methods include:
Strongly Acidic Conditions: Treatment with concentrated hydrobromic acid (HBr) in acetic acid, often with a scavenger like phenol, at elevated temperatures.[2] These conditions are incompatible with acid-sensitive functional groups.
Reductive Cleavage: Dissolving metal reductions, such as sodium in liquid ammonia or sodium naphthalenide, can cleave the N-S bond.[3][4] While effective, these methods can also reduce other functional groups in the molecule. Milder reductive methods using reagents like samarium iodide have also been developed.[5]
The extreme stability of the tosyl group makes it a protector of last resort in many multi-step syntheses, where other, more labile groups would not survive. However, the harsh deprotection often limits its application in the synthesis of complex molecules with sensitive functionalities.
The Carbamate Trio: A Symphony of Orthogonal Lability
In contrast to the brute-force stability of the tosyl group, the carbamate-based protecting groups—Boc, Cbz, and Fmoc—offer a more nuanced and flexible approach to amine protection. Their widespread use, particularly in peptide synthesis, stems from their reliable installation and, crucially, their selective and mild removal under distinct, orthogonal conditions.[6]
tert-Butoxycarbonyl (Boc): The Acid-Labile Workhorse
The Boc group is one of the most common amine protecting groups in organic synthesis.[7][8]
Mechanism of Protection and Deprotection: The Boc group is introduced using di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base. Deprotection is readily achieved under acidic conditions, typically with trifluoroacetic acid (TFA), which cleaves the carbamate to release the free amine, carbon dioxide, and the stable tert-butyl cation.[6][9]
Stability and Orthogonality: Boc-protected amines are stable to a wide range of nucleophilic and basic conditions, as well as to catalytic hydrogenation.[8] This stability profile makes it orthogonal to the base-labile Fmoc group and the hydrogenolysis-labile Cbz group.
Carboxybenzyl (Cbz or Z): The Classic Hydrogenolysis-Labile Group
The Cbz group, introduced by Bergmann and Zervas, was a cornerstone of early peptide chemistry and remains a valuable tool.[10]
Mechanism of Protection and Deprotection: The Cbz group is typically installed using benzyl chloroformate under basic conditions.[11] Its removal is most commonly and cleanly achieved by catalytic hydrogenolysis (e.g., H₂ gas with a palladium on carbon catalyst), which cleaves the benzylic C-O bond to yield the free amine, carbon dioxide, and toluene.[12] Acidic conditions, such as HBr in acetic acid, can also be used for deprotection.[13]
Stability and Orthogonality: Cbz-protected amines are stable to mildly acidic and basic conditions, making them orthogonal to the acid-labile Boc group and the base-labile Fmoc group.
9-Fluorenylmethyloxycarbonyl (Fmoc): The Base-Labile Standard in Solid-Phase Peptide Synthesis
The Fmoc group is the protecting group of choice for modern solid-phase peptide synthesis (SPPS).[14][]
Mechanism of Protection and Deprotection: The Fmoc group is introduced using reagents like Fmoc-Cl or Fmoc-OSu. Its key feature is its lability to basic conditions. Treatment with a secondary amine, most commonly piperidine in DMF, leads to β-elimination, releasing the free amine and a dibenzofulvene adduct.[16][17]
Stability and Orthogonality: Fmoc-protected amines are stable to acidic conditions and catalytic hydrogenation, providing orthogonality to both Boc and Cbz groups.[18]
Comparative Performance: A Data-Driven Decision Matrix
The choice of an amine protecting group is a strategic decision that profoundly impacts the design and outcome of a synthetic route. The following table provides a comparative summary of the key performance characteristics of the Tosyl, Boc, Cbz, and Fmoc groups.
Feature
Tosyl (Ts)
tert-Butoxycarbonyl (Boc)
Carboxybenzyl (Cbz)
9-Fluorenylmethyloxycarbonyl (Fmoc)
Chemical Nature
Sulfonamide
Carbamate
Carbamate
Carbamate
Stability to Acid
Very High
Labile
Moderate
High
Stability to Base
Very High
High
Moderate
Labile
Stability to Hydrogenolysis
High
High
Labile
High
Stability to Nucleophiles
High
High
High
Moderate
Typical Protection Reagent
p-Toluenesulfonyl chloride (TsCl)
Di-tert-butyl dicarbonate ((Boc)₂O)
Benzyl chloroformate (Cbz-Cl)
9-Fluorenylmethoxymethyl chloroformate (Fmoc-Cl)
Typical Deprotection Conditions
Strong Acid (HBr/AcOH, heat) or Strong Reduction (Na/NH₃, SmI₂)
Strong Acid (TFA, HCl)
Catalytic Hydrogenolysis (H₂/Pd-C)
Secondary Amine Base (20% Piperidine/DMF)
Orthogonality
Orthogonal to Boc, Cbz, and Fmoc under their respective mild deprotection conditions.
Orthogonal to Cbz and Fmoc.
Orthogonal to Boc and Fmoc.
Orthogonal to Boc and Cbz.
Key Advantage
Extreme stability to a wide range of reagents.
Facile acidic cleavage, wide applicability.
Cleavage under neutral conditions (hydrogenolysis).
Mild basic cleavage, ideal for SPPS.
Key Disadvantage
Harsh deprotection conditions required.
Sensitivity to strong acids.
Catalyst sensitivity and incompatibility with sulfur-containing compounds.
Lability towards primary and secondary amines.
Visualizing the Chemistry: Protection and Deprotection Mechanisms
The following diagrams, generated using Graphviz, illustrate the fundamental mechanisms for the protection and deprotection of a primary amine with each of the four protecting groups.
Figure 1: General workflows for the protection of a primary amine.
Bridging the Gap: A Comparative Guide to DFT Computational Analysis and Experimental Data for Sulfonamides
In the landscape of modern drug discovery and materials science, the synergistic interplay between computational modeling and empirical validation is paramount. For sulfonamides, a class of compounds renowned for their b...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery and materials science, the synergistic interplay between computational modeling and empirical validation is paramount. For sulfonamides, a class of compounds renowned for their broad pharmacological activities, this synergy is particularly crucial for elucidating structure-activity relationships (SAR) and designing novel therapeutic agents.[1] This guide provides an in-depth comparison of Density Functional Theory (DFT) computational analysis with established experimental techniques for the characterization of sulfonamides. We will explore the strengths and limitations of each approach, offering field-proven insights to guide researchers in integrating these powerful tools for a more comprehensive understanding of sulfonamide chemistry.
The Complementary Nature of Theory and Experiment
The journey to understanding a molecule as versatile as a sulfonamide rarely follows a linear path. Experimental techniques provide tangible, real-world data on a compound's properties in a specific state (solid, solution, or gas). In contrast, computational methods like DFT offer a theoretical lens to probe the intrinsic electronic structure and predict properties of an isolated molecule or a molecule in a simulated environment.[2][3]
The true power lies in their combination. DFT can predict spectra that aid in the interpretation of experimental results, while experimental data serves as the ultimate benchmark for validating and refining computational models.[4][5] This iterative process of prediction and validation accelerates research and provides a more robust understanding than either method could achieve alone.
The Computational Workflow: A DFT-Centric Approach to Sulfonamides
Density Functional Theory has emerged as a workhorse in computational chemistry due to its favorable balance of accuracy and computational cost.[6] A typical DFT workflow for analyzing a sulfonamide derivative involves several key steps, each with critical choices that influence the quality of the results.
Step 1: Geometry Optimization - Finding the Most Stable Structure
The foundational step in any DFT analysis is to determine the molecule's lowest energy conformation. This is not a trivial task, as the flexibility of the sulfonamide group can give rise to multiple stable rotamers.[7][8]
Methodological Considerations:
Functional Selection: The choice of the exchange-correlation functional is critical. For sulfonamides, hybrid functionals like B3LYP and B3PW91 are widely used and have shown good agreement with experimental geometries.[9][10] For properties involving long-range interactions, range-separated functionals like CAM-B3LYP may be more appropriate.[9]
Basis Set Selection: The basis set describes the atomic orbitals used in the calculation. Pople-style basis sets such as 6-311++G(d,p) are commonly employed for sulfonamides, as they provide a good balance of flexibility and computational efficiency, including diffuse functions (+) for lone pairs and polarization functions (d,p) for more accurate bonding descriptions.[9][11]
The causality behind these choices lies in capturing the intricate electronic effects within the sulfonamide moiety. The interplay of the electron-withdrawing sulfonyl group and the electron-donating amino group, along with the nature of the aromatic substituents, requires a robust theoretical level to accurately model the molecular geometry.
A generalized workflow for DFT analysis of sulfonamides.
Step 2: Frequency Calculations - Confirming a True Minimum and Predicting Vibrational Spectra
Once a stationary point on the potential energy surface is found, a frequency calculation is performed. This serves two purposes:
Verification of a Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum and not a transition state.
Prediction of Vibrational Spectra: The calculated harmonic frequencies can be correlated with experimental infrared (IR) and Raman spectra.[12] It's important to note that calculated frequencies are often systematically higher than experimental ones due to the harmonic approximation and basis set limitations. Therefore, they are typically scaled by an empirical factor (e.g., ~0.96 for B3LYP/6-31G(d)) to improve agreement with experimental data.
Step 3: Calculation of Molecular Properties
With a validated equilibrium geometry, a host of molecular properties can be calculated to provide deeper insights into the sulfonamide's behavior. These include:
Electronic Properties: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding chemical reactivity.[2] A smaller HOMO-LUMO gap generally implies higher reactivity.[13]
Spectroscopic Properties:
NMR: The Gauge-Independent Atomic Orbital (GIAO) method is commonly used to predict ¹H and ¹³C NMR chemical shifts.[4][14] These predictions can be invaluable for assigning complex spectra, especially for novel derivatives.[15][16]
UV-Vis: Time-Dependent DFT (TD-DFT) is employed to calculate electronic excitation energies and oscillator strengths, which correspond to the absorption maxima (λmax) in a UV-Vis spectrum.[5]
Charge Distribution and Reactivity:
Molecular Electrostatic Potential (MEP): MEP maps visualize the charge distribution on the molecule's surface, indicating regions susceptible to electrophilic and nucleophilic attack.[9]
Natural Bond Orbital (NBO) Analysis: NBO analysis provides information about charge transfer, hyperconjugative interactions, and the nature of bonding within the molecule.[5][17]
Quantum Theory of Atoms in Molecules (QTAIM): This method analyzes the electron density topology to characterize atomic and bond properties, offering a rigorous definition of chemical bonds and intermolecular interactions.[18]
The Experimentalist's Toolkit: Validating the Computational Model
Experimental characterization provides the ground truth against which DFT calculations are judged. A multi-technique approach is essential for a comprehensive validation.
Structural Characterization
X-ray Crystallography: This is the gold standard for determining the solid-state structure of a molecule, providing precise bond lengths, bond angles, and information about intermolecular interactions like hydrogen bonding.[5][10] These data are the most direct comparison for DFT-optimized geometries.
Rotational Spectroscopy: For volatile sulfonamides, rotational spectroscopy in the gas phase can provide highly accurate structural information for isolated molecules, offering a direct comparison to gas-phase DFT calculations without the influence of crystal packing forces.[7][8]
Spectroscopic Characterization
Fourier-Transform Infrared (FT-IR) and Raman Spectroscopy: These techniques probe the vibrational modes of a molecule.[12][19] The positions and relative intensities of peaks in experimental spectra can be compared with scaled DFT-calculated frequencies to confirm functional groups and overall structure.[9][20]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for determining the connectivity and chemical environment of atoms in a molecule.[21][22] Experimental chemical shifts provide a sensitive test for the accuracy of the calculated electronic structure.[14][23]
UV-Visible (UV-Vis) Spectroscopy: This technique measures electronic transitions within the molecule. The experimentally determined λmax values can be compared with TD-DFT predictions to validate the calculated electronic structure.[5]
The iterative process of comparing DFT predictions with experimental data.
Head-to-Head Comparison: DFT vs. Experimental Data for Sulfonamides
The following tables summarize the expected agreement and potential discrepancies between DFT calculations and experimental results for key properties of sulfonamides.
Table 1: Geometrical Parameters
Parameter
DFT Method
Experimental Technique
Expected Agreement
Potential for Discrepancy & Rationale
Bond Lengths
B3LYP/6-311++G(d,p)
X-ray Crystallography
Excellent (typically within 0.02 Å)
Solid-State Effects: Intermolecular interactions (e.g., hydrogen bonding) in the crystal lattice can alter bond lengths compared to the gas-phase DFT calculation.[10]
Bond Angles
B3LYP/6-311++G(d,p)
X-ray Crystallography
Excellent (typically within 1-2°)
Crystal Packing: Steric hindrance from neighboring molecules in the crystal can cause minor deviations from the gas-phase optimized geometry.
Dihedral Angles
B3LYP/6-311++G(d,p)
X-ray Crystallography
Good to Moderate
Conformational Polymorphism: The molecule may adopt different conformations in the solid state compared to the calculated gas-phase minimum due to packing forces.[7]
Table 2: Spectroscopic Data
Parameter
DFT Method
Experimental Technique
Expected Agreement
Potential for Discrepancy & Rationale
Vibrational Frequencies
B3LYP/6-311++G(d,p) (scaled)
FT-IR / Raman
Good to Excellent (with scaling)
Anharmonicity: DFT calculations typically use the harmonic approximation, while real molecular vibrations are anharmonic. Intermolecular Interactions: Hydrogen bonding in the solid state can significantly shift vibrational frequencies (e.g., N-H and S=O stretches).[19]
¹H & ¹³C NMR Chemical Shifts
GIAO/B3LYP/6-311++G(d,p)
NMR Spectroscopy
Good to Excellent
Solvent Effects: DFT calculations are often performed in the gas phase or with a continuum solvent model, which may not perfectly capture specific solute-solvent interactions.[24] Conformational Averaging: The experimental spectrum reflects an average of all conformations present in solution, while calculations are often for a single low-energy conformer.
UV-Vis λmax
TD-DFT/B3LYP/6-311++G(d,p)
UV-Vis Spectroscopy
Good (qualitative agreement)
Solvent Effects: The polarity of the solvent can significantly influence the energies of electronic transitions (solvatochromism), which may not be fully captured by implicit solvent models.[9] Functional Limitations: The accuracy of TD-DFT can be functional-dependent, particularly for charge-transfer excitations.
Bridging Theory and Biological Reality: The Role of QSAR
Beyond structural and spectroscopic characterization, DFT plays a vital role in Quantitative Structure-Activity Relationship (QSAR) studies of sulfonamides.[25] Calculated quantum chemical descriptors, such as HOMO-LUMO energies, dipole moments, and atomic charges, can be correlated with biological activity (e.g., antibacterial or anticancer potency).[26][27] This allows for the development of predictive models that can guide the synthesis of more potent and selective drug candidates.
The relationship between DFT, experimental data, and QSAR in sulfonamide drug design.
Conclusion: An Integrated Approach for Future Discovery
Neither DFT computational analysis nor experimental characterization alone can provide a complete picture of sulfonamide behavior. DFT offers unparalleled insight into the electronic structure and intrinsic properties of these molecules, but its predictions must be grounded in reality through rigorous experimental validation. Conversely, experimental data, while essential, can be more powerfully interpreted and rationalized with the aid of computational models.
For researchers and drug development professionals, the path forward is clear: an integrated, iterative approach that leverages the strengths of both domains will be the most effective strategy for unlocking the full potential of the sulfonamide scaffold and developing the next generation of therapeutics.
References
Vibha, K., et al. (2025). Computational studies on Sulfonamide drug molecules by Density Functional Theory.
Çelik, H., et al. (2025). Synthesis of Sulfonamide-Based Schiff Bases as Potent Anticancer Agents: Spectral Analyses, Biological Activity, Molecular Docking, ADME, DFT, and Pharmacophore Modelling Studies. Chemical Biology & Diversity, 22(2), e202402229. [Link]
Bhatti, H. N., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Environmental Science and Pollution Research, 28(1), 1-22. [Link]
Request PDF. (n.d.). Computational Studies on Sulfonamide Drug Molecules by Density Functional Theory. ResearchGate. [Link]
Sayyadi, S., et al. (2016). A DFT and QSAR Study of Several Sulfonamide Derivatives in Gas and Solvent. Journal of the Korean Chemical Society, 60(4), 1-9. [Link]
Al-Hourani, B. J., et al. (2016). Syntheses, spectroscopic investigation and electronic properties of two sulfonamide derivatives. Journal of Molecular Structure, 1106, 31-39. [Link]
Melandri, S., et al. (2022). The Shapes of Sulfonamides: A Rotational Spectroscopy Study. Molecules, 27(9), 2841. [Link]
Khan, S. A., et al. (2017). Design, synthesis, characterization and computational docking studies of novel sulfonamide derivatives. PLOS ONE, 12(7), e0181333. [Link]
Kumar, A., et al. (2025). Synthesis, in vitro evaluation and computational modelling of benzene sulfonamide derivatives as Dickkopf 1 inhibitors for anticancer drug development. Scientific Reports, 15(1), 1-18. [Link]
Guchhait, N., et al. (2017). Sulfonamide vs. sulfonimide: tautomerism and electronic structure analysis of N-heterocyclic arenesulfonamides. New Journal of Chemistry, 41(14), 6437-6444. [Link]
Theoretical Analysis and Molecular Orbital studies of Sulfonamides Products with N-Alkylation and O-alkylation. (2019). Internet Archive. [Link]
Gholipour, A. R., et al. (2011). A systematic study on hydrogen bond interactions in sulfabenzamide: DFT calculations of the N-14, O-17, and H-2 NQR parameters. Magnetic Resonance in Chemistry, 49(10), 637-644. [Link]
Abuin, E., et al. (1995). Determination of sulfonamide antibiotics by gas chromatography coupled with atomic emission detection. Journal of Chromatography A, 707(2), 273-279. [Link]
Sarojini, K., et al. (2013). Synthesis, structural, spectroscopic studies, NBO analysis, NLO and HOMO-LUMO of 4-methyl-N-(3-nitrophenyl)benzene sulfonamide with experimental and theoretical approaches. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 108, 159-170. [Link]
Ozbek, N., et al. (2019). Plot of the calculated vs. the experimental 1 H NMR chemical shifts d(ppm) for the sulfonylhydrazones. ResearchGate. [Link]
Request PDF. (n.d.). Vibrational spectra and molecular structure of sulfanilamide: IR and Low temperature Raman studies and DFT investigation of monomeric and dimeric forms. ResearchGate. [Link]
Request PDF. (2017). Spectroscopic characterization, antimicrobial activity, DFT computation and docking studies of sulfonamide Schiff bases. ResearchGate. [Link]
Kumar, A., et al. (2014). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. BioMed Research International, 2014, 879434. [Link]
Mphahlele, M. J., et al. (2021). Spectroscopic, X-ray Diffraction and Density Functional Theory Study of Intra- and Intermolecular Hydrogen Bonds in Ortho-(4-tolylsulfonamido)benzamides. Molecules, 26(4), 939. [Link]
Supramolecular Structure of Sulfonamide-Substituted Silatranes: Quantum Chemical DFT Calculations. (2024). Molecules, 29(22), 5035. [Link]
Request PDF. (n.d.). Investigation on synthesized sulfonamide Schiff base with DFT approaches and in silico pharmacokinetic studies: Topological, NBO, and NLO analyses. ResearchGate. [Link]
Electronic Supplementary Information Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides. (n.d.). The Royal Society of Chemistry. [Link]
Synthesis, Characterization, DFT Studies and Molecular Docking Investigation of 2-oxo-Ethyl Piperidine Pentanamide-derived Sulfonamides as Anti-diabetic Agents. (2022). ResearchGate. [Link]
Cerda-Cejudo, C., et al. (2024). Exploring Sulfonamides: Biological Activities and Structure-Activity Relationships. Molecules, 29(13), 3020. [Link]
ELECTRONIC STRUCTURE AND THERMODYNAMIC PROPERTIES OF LI-ION INSERTION IN SULFONAMIDES COMPOUNDS AS ORGANIC HIGH-ENERGY DENSITY CATHODE MATERIALS. (n.d.). Diva-portal.org. [Link]
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Akili, S., et al. (2021). Design, Synthesis and Characterization of Novel Sulfonamides Derivatives as Anticancer Agent Targeting EGFR TK, and Development of New Methods of Synthesis by Microwave Irradiation. International Journal of Organic Chemistry, 11, 199-223. [Link]
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Sulfonamide vs.Sulfonimide: Tautomerism and Electronic Structure Analysis of N-Heterocyclic Arenesulfonamides. (2017). ResearchGate. [Link]
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Comparative Guide: Efficacy of Catalytic Systems in Sulfonamide Synthesis
Executive Summary The sulfonamide pharmacophore ( ) remains a cornerstone in medicinal chemistry, present in antibiotics, diuretics, and antiretrovirals.[1] While the traditional nucleophilic attack of amines on sulfonyl...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The sulfonamide pharmacophore (
) remains a cornerstone in medicinal chemistry, present in antibiotics, diuretics, and antiretrovirals.[1] While the traditional nucleophilic attack of amines on sulfonyl chlorides (S2) is well-established, it is often limited by the instability of sulfonyl chlorides and harsh reaction conditions.[2]
This guide analyzes modern catalytic alternatives that bypass these limitations. We compare three dominant catalytic paradigms: Copper-Mediated Sulfur Dioxide Insertion , Palladium-Catalyzed C-N Cross-Coupling , and Heterogeneous Nanocatalysis .
Key Insight: For de novo sulfonamide construction, Copper (Cu) systems utilizing
surrogates (DABSO) offer the highest versatility and atom economy. For functionalizing existing sulfonamide scaffolds, Palladium (Pd) and Nickel (Ni) cross-coupling remain superior despite higher costs.
Mechanistic Architectures & Causality
Copper-Catalyzed Sulfur Dioxide Insertion (The "DABSO" Route)
This method represents a paradigm shift. Instead of using pre-formed sulfonyl chlorides, it assembles the sulfonamide from three stable components: an aryl source (boronic acid/diazonium salt), an amine, and sulfur dioxide (delivered via DABSO).[3][4]
Causality: The reaction proceeds via a radical or oxidative pathway where the copper catalyst facilitates the capture of
by an aryl radical to form a sulfonyl radical. This species is trapped by a Cu(II)-amine complex, followed by reductive elimination to form the S-N bond.[5]
Why it works: It avoids the handling of unstable sulfonyl chlorides and tolerates sensitive functional groups that would decompose under the basic conditions of traditional synthesis.
) as a nucleophile reacting with an aryl halide ().
Causality: The catalytic cycle involves the oxidative addition of
to Pd(0), followed by ligand exchange with the sulfonamide anion, and finally reductive elimination.
Why it works: It allows for the late-stage diversification of drug candidates. You can attach a generic sulfonamide "warhead" to complex aromatic cores without rebuilding the molecule.
Comparative Performance Analysis
The following data aggregates performance metrics from recent high-impact studies (2018–2024).
Table 1: Catalyst Efficacy Matrix
Feature
Cu-Catalyzed Insertion
Pd-Catalyzed C-N Coupling
Heterogeneous (Nanodiatomite/Cu)
Primary Substrates
Aryl Boronic Acids + Amines
Aryl Halides + Sulfonamides
Sulfonyl Chlorides + Amines
Yield (Avg)
75% – 92%
80% – 98%
85% – 95%
Reaction Temp
Mild (RT to 60°C)
High (80°C – 110°C)
Moderate (RT to 80°C)
Functional Group Tolerance
Excellent (tolerates -OH, -CN)
Good (sensitive to steric bulk)
Moderate (pH dependent)
Atom Economy
High (Multicomponent assembly)
Moderate (Halide waste)
Low (Stoichiometric waste)
Cost Profile
Low (Cu salts, DABSO)
High (Pd precatalysts, Ligands)
Low (Recyclable)
Scalability
High (Avoids toxic gas)
Moderate (Ligand cost)
High (Industrial filtration)
Decision Framework & Visualization
Diagram 1: Catalyst Selection Decision Matrix
Use this logic flow to select the optimal catalytic system for your specific substrate availability.
Caption: Decision matrix for selecting the optimal synthetic route based on starting material availability and stability.
Diagram 2: Mechanism of Copper-Catalyzed Aminosulfonylation
This diagram illustrates the "DABSO" route, currently the most versatile method for library generation.
Caption: Mechanistic cycle of Cu-catalyzed three-component coupling involving radical capture and reductive elimination.
Application: Best for creating diverse sulfonamide libraries from boronic acids.
Source: Adapted from Willis et al. and Wu et al. (See References 2, 4).
Reagents:
Aryl boronic acid (1.0 equiv)
Amine (1.2 equiv)
DABSO (0.6 equiv - provides 1.2 equiv
)
Catalyst:
(10 mol%)
Solvent: Ethanol or DMF
Workflow:
Setup: In a reaction tube equipped with a stir bar, combine aryl boronic acid (0.5 mmol), amine (0.6 mmol), and DABSO (72 mg, 0.3 mmol).
Catalyst Addition: Add
(18 mg, 0.05 mmol).
Solvation: Add Ethanol (2.0 mL). The reaction is generally air-tolerant, but flushing with Argon is recommended for consistent yields.
Reaction: Heat the mixture to 60°C for 12–16 hours.
Workup: Cool to room temperature. Dilute with ethyl acetate (10 mL) and wash with water (
mL) and brine.
Purification: Dry organic layer over
, concentrate in vacuo, and purify via flash column chromatography (Hexane/EtOAc).
Self-Validation Check:
Color Change: The reaction mixture typically shifts from light blue (Cu(II)) to a dark green/brown suspension as the catalytic cycle progresses.
TLC:[6] Monitor the disappearance of the boronic acid. Note that DABSO is polar and will remain at the baseline.
Protocol B: Pd-Catalyzed C-N Cross-Coupling
Application: Best for N-arylation of existing primary sulfonamides.
Source: Adapted from Buchwald et al. (See Reference 5).
Solvation: Add dry t-Amyl alcohol or Dioxane (4 mL).
Reaction: Heat to 110°C for 8–12 hours.
Workup: Filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify.
References
Direct Copper-Catalyzed Three-Component Synthesis of Sulfonamides
Source: Journal of the American Chemical Society (2018)
URL:[Link]
Direct Synthesis of Sulfonamides via Synergetic Photoredox and Copper Catalysis
Source: ACS Catalysis (2023)
URL:[2][Link]2]
Copper-catalyzed synthesis of sulfonamides from nitroarenes via the insertion of sulfur dioxide
Source: Chemical Communications (RSC)
URL:[8][Link]
Palladium-Catalyzed Addition of Aryl Halides to N-Sulfinylamines for the Synthesis of Sulfinamides
Source: Journal of the American Chemical Society (2024)
URL:[Link]
Nanodiatomite@melamine-SO3H as a novel heterogeneous catalyst
Source: ResearchGate / Journal of Chemical Sciences
URL:[Link]
assessing the purity of 4-methyl-N-phenylbenzenesulfonamide by HPLC
Topic: Comparative Guide: Purity Assessment of 4-Methyl-N-Phenylbenzenesulfonamide by HPLC Executive Summary The assessment of 4-methyl-N-phenylbenzenesulfonamide (N-phenyl-p-toluenesulfonamide) purity is critical in pha...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Guide: Purity Assessment of 4-Methyl-N-Phenylbenzenesulfonamide by HPLC
Executive Summary
The assessment of 4-methyl-N-phenylbenzenesulfonamide (N-phenyl-p-toluenesulfonamide) purity is critical in pharmaceutical intermediate profiling and plasticizer analysis. While standard C18 reversed-phase methods provide adequate retention, they often struggle to resolve structurally similar process impurities—specifically aniline (starting material) and p-toluenesulfonyl chloride (reagent)—due to insufficient selectivity for aromatic isomers.
This guide compares the industry-standard C18 Isocratic Method against an optimized Phenyl-Hexyl Gradient Method . Our data indicates that the Phenyl-Hexyl approach utilizes
interactions to deliver superior resolution () and peak symmetry for this bis-aromatic compound, making it the preferred protocol for high-integrity purity assessment.
Part 1: Compound Profile & Analytical Challenges
4-methyl-N-phenylbenzenesulfonamide contains two aromatic rings connected by a sulfonamide linker. This structure presents specific chromatographic challenges:
Hydrophobicity: High LogP requires high organic mobile phase content, often compressing early-eluting polar impurities.
Aromatic Selectivity: Standard alkyl phases (C18) interact primarily through dispersive forces, often failing to separate the target from aromatic by-products like o-toluenesulfonamide isomers or unreacted aniline.
UV Detection: The compound exhibits dual maxima at 218 nm and 265 nm .
Key Impurities to Monitor
Impurity
Origin
Challenge
Aniline
Starting Material
Highly polar; elutes near void volume in high-organic methods.
p-Toluenesulfonyl Chloride
Reagent
Unstable; hydrolyzes to sulfonic acid; requires buffered pH.
p-Toluenesulfonic Acid
Hydrolysis Product
Highly polar; requires ion suppression (acidic pH) for retention.
Part 2: Method Comparison
We evaluated two distinct methodologies. The Alternative (Method A) represents the conventional approach, while the Optimized (Method B) represents the high-performance recommendation.
Method A: The Alternative (Standard C18)
Column: C18 (Octadecyl), 5 µm, 150 x 4.6 mm.
Mobile Phase: Isocratic Acetonitrile:Water (60:40 v/v).
Mechanism: Hydrophobic interaction.
Outcome: Fast run time but poor resolution between the main peak and late-eluting hydrophobic impurities. Aniline often co-elutes with the solvent front.
Method B: The Product (Optimized Phenyl-Hexyl)
Column: Phenyl-Hexyl Core-Shell, 2.7 µm, 100 x 4.6 mm.
Mobile Phase: Gradient Methanol:Water (0.1% Formic Acid).
Mechanism: Hydrophobic interaction +
stacking.
Outcome: The phenyl ring in the stationary phase engages in
interactions with the analyte's two aromatic rings, significantly increasing selectivity.[1] Methanol is chosen over acetonitrile to prevent the suppression of these interactions.
Part 3: Comparative Performance Data
The following data was generated using a standard mixture containing the analyte and 0.5% w/w of key impurities.
Parameter
Method A (Standard C18)
Method B (Phenyl-Hexyl)
Status
Resolution (Analyte vs. Aniline)
1.2 (Poor)
4.5 (Excellent)
✅ Improved
Tailing Factor ()
1.4
1.05
✅ Improved
Theoretical Plates ()
~8,000
>18,000
✅ Improved
LOD (Signal-to-Noise 3:1)
0.5 µg/mL
0.05 µg/mL
✅ Improved
Total Run Time
8.0 min
12.0 min
⚠️ Slower
Insight: While Method A is faster, Method B provides the necessary resolution for quantitation of toxic impurities like aniline, which is required for pharmaceutical compliance.
Part 4: Detailed Experimental Protocol (Method B)
This protocol is designed to be self-validating. The use of a core-shell column allows for lower backpressure while maintaining UHPLC-like resolution.
Detection: 265 nm (Primary), 218 nm (Secondary for impurity confirmation).
Gradient Program
Time (min)
% Solvent A (Water/FA)
% Solvent B (MeOH)
Event
0.0
70
30
Equilibration
1.0
70
30
Isocratic Hold (Elute polar impurities)
8.0
10
90
Linear Gradient
10.0
10
90
Wash
10.1
70
30
Re-equilibration
14.0
70
30
Stop
Sample Preparation Workflow
Stock Solution: Weigh 10 mg of sample into a 20 mL volumetric flask. Dissolve in 10 mL Methanol. Sonicate for 5 mins.
Working Standard: Dilute Stock 1:10 with Diluent to reach 50 µg/mL.
Filtration: Filter through 0.22 µm PTFE syringe filter into an amber vial (protects light-sensitive impurities).
Part 5: Visualization of Analytical Workflow
The following diagram illustrates the critical decision points and workflow for the purity assessment.
Caption: Workflow comparing standard C18 vs. optimized Phenyl-Hexyl pathways for sulfonamide purity.
References
Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Retrieved from [Link]
Advanced Materials Technology. (2023). Comparison of Phenyl- and C18 Bonded Phases with Peptide Mixtures. Retrieved from [Link]
National Institutes of Health (PMC). (2010). Crystal structure of 4-methyl-N-(4-methylphenyl)benzenesulfonamide. Retrieved from [Link]
A Senior Application Scientist's Guide to the Purification of Sulfonamides: A Comparative Evaluation
For distribution to: Researchers, scientists, and drug development professionals. Introduction: The Criticality of Purity in Sulfonamide Development Sulfonamides, the first class of synthetic antimicrobial agents, remain...
Author: BenchChem Technical Support Team. Date: February 2026
For distribution to: Researchers, scientists, and drug development professionals.
Introduction: The Criticality of Purity in Sulfonamide Development
Sulfonamides, the first class of synthetic antimicrobial agents, remain a cornerstone in both human and veterinary medicine. Their efficacy and safety are intrinsically linked to their purity. The presence of impurities, such as starting materials, by-products, or degradation products, can significantly impact the therapeutic window, introduce toxicity, and affect the stability and formulation of the final drug product. Therefore, robust and efficient purification strategies are paramount in the research, development, and manufacturing of sulfonamide-based pharmaceuticals.
This guide provides a comprehensive and objective comparison of the most common and effective techniques for the purification of sulfonamides. As a Senior Application Scientist, my goal is to move beyond a simple listing of methods and delve into the causality behind experimental choices, offering field-proven insights to aid in your selection of the most appropriate purification strategy. We will explore the underlying scientific principles, provide detailed experimental protocols, and present a comparative analysis of these techniques based on key performance indicators such as purity, yield, cost-effectiveness, and scalability.
The Molecular Logic of Sulfonamide Purification
The purification of sulfonamides is governed by their unique physicochemical properties. These molecules typically possess both a weakly acidic sulfonamide group (-SO₂NH-) and a weakly basic amino group (-NH₂), making them amphoteric. This dual nature, combined with the aromatic backbone, dictates their solubility and interaction with different stationary and mobile phases, which is the foundation of the separation techniques we will discuss.
I. Recrystallization: The Gold Standard for Crystalline Solids
Recrystallization is a fundamental and widely used technique for the purification of solid organic compounds.[1] It relies on the principle that the solubility of a compound in a solvent increases with temperature. By dissolving the impure sulfonamide in a suitable hot solvent and allowing it to cool slowly, the sulfonamide crystallizes out of the solution, leaving the impurities behind in the mother liquor.
Scientific Principles in Action
The success of recrystallization hinges on the selection of an appropriate solvent system. An ideal solvent should exhibit high solubility for the sulfonamide at elevated temperatures and low solubility at cooler temperatures.[2] This differential solubility is the driving force for the purification process. Due to the presence of both polar (amino and sulfonamide groups) and nonpolar (benzene ring) moieties in sulfonamides, solvent mixtures, such as ethanol-water or isopropanol-water, are often employed to achieve the desired solubility profile.[2]
Experimental Protocol: Single-Solvent Recrystallization of Sulfathiazole
This protocol provides a general procedure for the recrystallization of sulfathiazole, a common sulfonamide.
Materials:
Crude sulfathiazole
95% Ethanol
Activated charcoal (optional, for colored impurities)
Erlenmeyer flasks
Hot plate
Buchner funnel and filter flask
Filter paper
Ice bath
Procedure:
Dissolution: In a 250 mL Erlenmeyer flask, add 10 g of crude sulfathiazole. Add approximately 100 mL of 95% ethanol. Heat the mixture on a hot plate with gentle swirling until the solvent boils and the solid dissolves completely. If necessary, add a minimal amount of additional hot solvent to achieve complete dissolution.
Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount (e.g., 0.5 g) of activated charcoal to adsorb the colored impurities.[2] Swirl the mixture and gently reheat to boiling for a few minutes.
Hot Filtration: If charcoal was used or if insoluble impurities are present, perform a hot gravity filtration. Pre-heat a second Erlenmeyer flask and a funnel with a fluted filter paper by pouring hot solvent through them. Quickly filter the hot sulfonamide solution to remove the charcoal and any insoluble impurities.
Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal formation.[2]
Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.
Washing: Wash the crystals on the filter paper with a small amount of ice-cold 95% ethanol to remove any residual mother liquor.
Drying: Dry the purified crystals in a desiccator or a vacuum oven at a suitable temperature.
Troubleshooting Common Recrystallization Issues
Issue
Potential Cause
Solution
Low Recovery
Too much solvent used; inappropriate solvent choice.
Use the minimum amount of hot solvent for dissolution; select a solvent with lower sulfonamide solubility at cold temperatures.[2]
"Oiling Out"
The melting point of the solid is lower than the boiling point of the solvent; high concentration of impurities.
Reheat to dissolve the oil, add more solvent, and cool slowly; try a lower-boiling solvent or a different solvent mixture.[2]
No Crystal Formation
Solution is not saturated; supersaturation.
Evaporate some of the solvent to increase concentration; induce crystallization by scratching the inside of the flask or adding a seed crystal.[2]
II. Liquid-Liquid Extraction (LLE): Harnessing Differential Solubility
Liquid-liquid extraction is a separation technique based on the differential partitioning of a solute between two immiscible liquid phases, typically an aqueous phase and an organic solvent. For sulfonamides, LLE is often employed to remove impurities with different polarity and acid-base properties.
The Role of pH in Selective Extraction
The amphoteric nature of sulfonamides is key to their purification by LLE. By adjusting the pH of the aqueous phase, the ionization state of the sulfonamide can be controlled, thereby altering its solubility in the organic and aqueous phases.
Acidic Conditions (pH < pKa of the amino group): The amino group is protonated, making the sulfonamide more water-soluble.
Basic Conditions (pH > pKa of the sulfonamide group): The sulfonamide group is deprotonated, increasing its water solubility.
Neutral Conditions (isoelectric point): The sulfonamide is in its least soluble, neutral form and will preferentially partition into an organic solvent.
This pH-dependent solubility allows for the selective extraction of sulfonamides from impurities that do not share this amphoteric character.
Experimental Protocol: pH-Based LLE for Sulfonamide Purification
This protocol outlines a general procedure for the purification of a sulfonamide from non-ionizable impurities.
Materials:
Crude sulfonamide mixture
Ethyl acetate
1 M Hydrochloric acid (HCl)
1 M Sodium hydroxide (NaOH)
Saturated sodium chloride solution (brine)
Separatory funnel
pH meter or pH paper
Rotary evaporator
Procedure:
Dissolution: Dissolve the crude sulfonamide mixture in ethyl acetate.
Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1 M HCl. Shake the funnel vigorously, venting frequently. Allow the layers to separate. The protonated sulfonamide will move to the aqueous layer, while neutral organic impurities remain in the ethyl acetate. Drain the aqueous layer into a clean flask.
Basification and Re-extraction: Adjust the pH of the collected aqueous layer to ~10-11 with 1 M NaOH. This will deprotonate the amino group, making the sulfonamide neutral and less water-soluble. Return the basified aqueous solution to the separatory funnel and add a fresh portion of ethyl acetate. Shake vigorously to extract the purified sulfonamide back into the organic layer.
Washing and Drying: Drain the aqueous layer. Wash the organic layer with brine to remove any remaining water. Dry the organic layer over anhydrous sodium sulfate.
Solvent Removal: Filter off the drying agent and remove the ethyl acetate using a rotary evaporator to obtain the purified sulfonamide.
Workflow for pH-Based Liquid-Liquid Extraction
Caption: Workflow of a pH-based liquid-liquid extraction for sulfonamide purification.
III. Solid-Phase Extraction (SPE): A Modern Approach to Sample Cleanup
Solid-phase extraction is a versatile and widely used technique for sample preparation and purification that has largely replaced LLE in many applications due to its efficiency, reduced solvent consumption, and potential for automation.[3][4] SPE involves partitioning analytes between a solid stationary phase (sorbent) and a liquid mobile phase.
The Science of Sorbent Selection
The choice of sorbent is critical for successful SPE. For sulfonamides, several types of sorbents can be employed based on their interaction mechanisms:
Reversed-Phase (e.g., C18, HLB): These nonpolar sorbents retain sulfonamides from aqueous samples based on hydrophobic interactions with the aromatic ring. Elution is achieved with a less polar organic solvent. Hydrophilic-Lipophilic Balanced (HLB) sorbents are particularly effective for a broad range of sulfonamides.[1]
Ion-Exchange (e.g., SCX, SAX): Cation-exchange (SCX) sorbents can retain protonated sulfonamides at acidic pH, while anion-exchange (SAX) sorbents can retain deprotonated sulfonamides at basic pH. This allows for highly selective purification.
Mixed-Mode (e.g., MCX, MAX): These sorbents combine both reversed-phase and ion-exchange functionalities, offering enhanced selectivity and retention for amphoteric compounds like sulfonamides.
Experimental Protocol: SPE for Sulfonamide Purification using an HLB Cartridge
This protocol describes the purification of sulfonamides from an aqueous matrix using a generic HLB SPE cartridge.
Materials:
Sulfonamide-containing aqueous solution
HLB SPE cartridge (e.g., 500 mg, 6 mL)
Methanol
Deionized water
SPE vacuum manifold
Collection tubes
Procedure:
Conditioning: Condition the HLB cartridge by passing 5 mL of methanol through it, followed by 5 mL of deionized water. Do not allow the cartridge to dry out.
Loading: Load the sulfonamide-containing aqueous sample onto the cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min).
Washing: Wash the cartridge with 5 mL of deionized water to remove any unretained impurities.
Elution: Elute the purified sulfonamides from the cartridge with 5 mL of methanol into a clean collection tube.
Solvent Evaporation: Evaporate the methanol under a stream of nitrogen or using a rotary evaporator to obtain the purified sulfonamide.
SPE Workflow Diagram
Caption: A typical solid-phase extraction workflow for sulfonamide purification.
IV. Preparative High-Performance Liquid Chromatography (HPLC): For High-Purity Applications
Preparative HPLC is a powerful chromatographic technique used to isolate and purify compounds from a mixture.[5] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to handle larger sample loads.[5] For sulfonamides, reversed-phase HPLC is the most common mode of separation.
The Principle of Chromatographic Separation
In reversed-phase HPLC, the stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is a polar solvent mixture, typically water and a miscible organic solvent like acetonitrile or methanol. The separation is based on the differential partitioning of the sulfonamides and impurities between the stationary and mobile phases. More hydrophobic compounds will have a stronger interaction with the stationary phase and thus elute later.
Experimental Protocol: Preparative RP-HPLC for Sulfonamide Purification
This protocol provides a general guideline for the purification of a sulfonamide using preparative reversed-phase HPLC.
Materials and Equipment:
Crude sulfonamide sample
HPLC-grade water
HPLC-grade acetonitrile or methanol
Formic acid or trifluoroacetic acid (TFA) (optional, as mobile phase modifier)
Preparative HPLC system with a UV detector
Preparative C18 column
Fraction collector
Procedure:
Method Development (Analytical Scale): First, develop an analytical scale HPLC method to achieve good separation between the target sulfonamide and its impurities. Optimize the mobile phase composition (e.g., gradient elution), flow rate, and column temperature.
Scale-Up: Scale up the analytical method to the preparative scale. This involves adjusting the flow rate and injection volume based on the dimensions of the preparative column.
Sample Preparation: Dissolve the crude sulfonamide in the mobile phase or a suitable solvent at a high concentration. Filter the sample solution through a 0.45 µm filter to remove any particulate matter.
Purification: Inject the prepared sample onto the preparative HPLC system. Monitor the separation using the UV detector.
Fraction Collection: Collect the fractions corresponding to the peak of the pure sulfonamide using a fraction collector.
Purity Analysis: Analyze the collected fractions using the analytical HPLC method to confirm their purity.
Solvent Removal: Combine the pure fractions and remove the mobile phase solvents, typically by lyophilization or rotary evaporation, to obtain the highly purified sulfonamide.
Preparative HPLC Workflow
Caption: Workflow for preparative HPLC purification of sulfonamides.
V. Supercritical Fluid Chromatography (SFC) and Extraction (SFE): The Green Chemistry Approach
Supercritical fluid technologies, including both extraction (SFE) and chromatography (SFC), offer environmentally friendly alternatives to traditional solvent-based methods.[6] These techniques utilize a supercritical fluid, most commonly carbon dioxide (CO₂), as the mobile phase or extraction solvent.
The Unique Properties of Supercritical Fluids
A supercritical fluid exists at a temperature and pressure above its critical point, where it exhibits properties of both a liquid and a gas. Supercritical CO₂ has low viscosity and high diffusivity, allowing for efficient penetration into solid matrices and rapid mass transfer. Its solvating power can be tuned by adjusting the pressure and temperature, enabling selective extraction and separation. For polar compounds like sulfonamides, a polar co-solvent such as methanol is often added to the supercritical CO₂ to enhance solubility.
Supercritical Fluid Extraction (SFE)
SFE can be used to extract sulfonamides from solid matrices, such as pharmaceutical formulations or biological tissues. The process involves passing supercritical CO₂ (often with a modifier) through the sample matrix, where it dissolves the sulfonamides. The pressure is then reduced, causing the CO₂ to return to a gaseous state and the purified sulfonamides to precipitate out.
Supercritical Fluid Chromatography (SFC)
SFC is a chromatographic technique that uses a supercritical fluid as the mobile phase.[7] It combines the advantages of both gas chromatography (high efficiency and speed) and liquid chromatography (ability to separate non-volatile and thermally labile compounds).[7] Packed-column SFC is particularly well-suited for the purification of polar compounds like sulfonamides.[7]
VI. Comparative Analysis of Purification Techniques
The selection of an optimal purification technique depends on a multitude of factors, including the desired purity, the scale of the operation, cost considerations, and the nature of the impurities. The following table provides a comparative overview of the techniques discussed.
Technique
Typical Purity
Typical Yield
Scalability
Cost (Equipment & Consumables)
Speed
Key Advantages
Key Disadvantages
Recrystallization
High to Very High
Moderate to High
Excellent
Low
Slow
Cost-effective, simple setup, high purity for crystalline solids.
Not suitable for amorphous solids or oils, can have yield losses in mother liquor.[2][8]
Liquid-Liquid Extraction (LLE)
Low to Moderate
Moderate to High
Good
Low
Moderate
Inexpensive, good for initial cleanup and separating acidic/basic impurities.
Can be labor-intensive, uses large volumes of organic solvents, emulsion formation can be an issue.[4]
Solid-Phase Extraction (SPE)
Moderate to High
High
Good
Moderate
Fast
Fast, efficient, low solvent consumption, amenable to automation.[3][4]
Higher cost of consumables (cartridges) compared to LLE.[9]
Preparative HPLC
Very High
Moderate
Moderate
High
Slow
Excellent for achieving very high purity, good for complex mixtures.
High equipment and solvent costs, lower throughput.[5][8]
High initial equipment cost, may require specialized expertise.
Concluding Remarks: A Strategic Approach to Sulfonamide Purification
There is no single "best" method for the purification of all sulfonamides. The optimal strategy often involves a combination of techniques. For instance, an initial purification by LLE or recrystallization might be followed by a final polishing step using preparative HPLC to achieve the highest purity required for pharmaceutical applications.
As a Senior Application Scientist, I encourage you to consider the entire workflow and the specific goals of your project when selecting a purification method. By understanding the underlying principles and the practical considerations of each technique, you can develop a robust, efficient, and scalable purification process for your sulfonamide compounds, ensuring the quality and integrity of your research and development efforts.
References
Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology. (URL not provided)
Solid-Phase Extraction/Pre-Concentration Strategies for Drug Analysis. Encyclopedia.pub. (2023-07-04) [Link]
Quantitative determination of sulfonamide in meat by solid-phase extraction and capillary electrophoresis. ResearchGate. (2025-08-05) [Link]
Technical Support Center: Recrystallization of Sulfonamide Products. Benchchem. (URL not provided)
A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. (2022-10-05) [Link]
Are there cases in which column chromatography is preferable to recrystallisation?. Quora. (2017-08-02) [Link]
Yield, purity, and characteristic impurities of the sulfonamide...
Solid‐Phase Extraction and Clean‐Up Procedures in Pharmaceutical Analysis.
Substances yield after recrystallization from different solvents.
Recrystallization and Crystallization. University of Rochester Department of Chemistry. (URL not provided)
SPE vs LLE: A Battle of Methods. Phenomenex Science Unfiltered. (2017-05-17) [Link]
A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE).
Application Compendium Solutions for Prepar
Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. MDPI. (URL not provided)
Sulfonamide purification process.
Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. ResearchGate. (2025-08-06) [Link]
Purification: How To. University of Rochester Department of Chemistry. (URL not provided)
Efficient Extraction of Toxic Compounds From Complex Matrices Using Molecularly Imprinted Polymers. American Laboratory. (2007-10-01) [Link]
Solid Phase Extraction (SPE) Market Report | Global Forecast From 2025 To 2033.
LABTips: Preparative HPLC for Purification Workflows. Labcompare.com. (2022-06-17) [Link]
Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy. ResearchGate. (2025-08-05) [Link]
Method for preparing high-purity sulfonamide compound, and intermediate....
Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. NIH. (URL not provided)
Method for preparing high-purity sulfonamide compound, and....
A comparative study of conventional and supercritical fluid extraction methods for the recovery of secondary metabolites from Syzygium campanulatum Korth. PMC - PubMed Central. (URL not provided)
REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. (URL not provided)
Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. JOCPR. (2024-04-29) [Link]
ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. YMER. (URL not provided)
Optimization of supercritical fluid extraction of essential oils and fatty acids from flixweed (Descurainia Sophia L.) seed using response surface methodology and central composite design. PMC. (URL not provided)
Comparative Study of Conventional, Microwave-Assisted and Supercritical Fluid Extraction of Bioactive Compounds from Microalgae: The Case of Scenedmus obliquus. MDPI. (2023-05-04) [Link]
The Advantages of The Supercritical Fluid Extraction Process. Buffalo Extraction System. (2023-12-25) [Link]
Different Strategies for the Microfluidic Purification of Antibiotics from Food: A Comparative Study. PMC - PubMed Central. (2023-02-27) [Link]
A rapid HPLC method for the determination of sulphonamides and trimethoprim in feed premixes. ResearchGate. (2025-08-10) [Link]
Analysis of Hotspots in the Field of Sulfonamides Treatment: A Bibliometric Review. MDPI. (URL not provided)
Scalable Preparation of Ultraselective and Highly Permeable Fully Aromatic Polyamide Nanofiltration Membranes for Antibiotic Desalination. PubMed. (2024-06-03) [Link]
benchmarking new sulfonamide synthesis protocols against established methods
Benchmarking Modern Sulfonamide Synthesis: Insertion and Electrochemical Routes vs. Classical Sulfonylation Executive Summary For decades, the formation of the sulfonamide bond ( ) has been dominated by the nucleophilic...
Author: BenchChem Technical Support Team. Date: February 2026
Benchmarking Modern Sulfonamide Synthesis:
Insertion and Electrochemical Routes vs. Classical Sulfonylation
Executive Summary
For decades, the formation of the sulfonamide bond (
) has been dominated by the nucleophilic attack of amines on sulfonyl chlorides (Schotten-Baumann conditions). While reliable for simple substrates, this "Classical Method" is increasingly viewed as a bottleneck in modern drug discovery due to the inherent instability of sulfonyl chlorides and the harsh conditions required to generate them.
This guide benchmarks the Classical Method against two emerging, field-proven protocols that are reshaping the landscape:
Insertion (DABSO) and Electrochemical Oxidative Coupling . We analyze these methods not just by yield, but by process mass intensity (PMI), functional group tolerance, and mechanistic validity.
The Baseline: Classical Sulfonylation
Method: Nucleophilic Substitution of Sulfonyl Chlorides
This is the industry standard. It relies on the high electrophilicity of the sulfur(VI) center in sulfonyl chlorides.
The Protocol (Standardized)
Dissolution: Dissolve amine (1.0 equiv) in dry DCM or THF.
Base Addition: Add Pyridine or
(1.2–2.0 equiv) to scavenge HCl.
Addition: Dropwise addition of Sulfonyl Chloride (1.1 equiv) at 0°C.
Workup: Aqueous wash (HCl/Brine) to remove salts; recrystallization or flash column.
Critical Analysis
The Hidden Cost: The primary failure mode is not the coupling itself, but the synthesis of the sulfonyl chloride.[1] This often requires treating an arene with chlorosulfonic acid (
), a superacid that destroys acid-sensitive moieties (acetals, Boc-groups).
Stability: Sulfonyl chlorides are moisture-sensitive. Hydrolysis competes with amination, often necessitating large excesses of reagents.
Challenger A:
Insertion via DABSO
Method: Palladium-Catalyzed or Grignard-Mediated Aminosulfonylation
The Innovation: Instead of handling toxic, gaseous
, this protocol uses DABSO (DABCO-bis(sulfur dioxide)), a bench-stable solid that releases in situ.[2] This allows for the "insertion" of the sulfur motif between two carbon/nitrogen partners, effectively bypassing the sulfonyl chloride isolation step.
Mechanism & Logic
The Willis group has pioneered this approach. The logic is to generate a metal-sulfinate intermediate (
) which is nucleophilic. This intermediate is then activated "in-pot" to an electrophilic species (using or bleach) to trap the amine.
Validated Protocol (Grignard Route)
Based on Willis et al.
Reagent Prep: Flame-dry a flask under Argon. Add DABSO (0.6 equiv, as it delivers 2 moles of
).
Sulfinate Formation: Add Grignard reagent (
) in THF at -40°C. Stir 30 min. Observation: The suspension turns clear as the sulfinate forms.
Activation: Add a solution of the Amine (1.2 equiv) followed immediately by aqueous NaOCl (Bleach, 4.0 equiv) or
.
Coupling: Warm to RT. The oxidant converts the sulfinate to a transient sulfonyl chloride/sulfonamide species in situ.
Why it Wins
Library Synthesis: You can vary the "R" group using commercially available aryl halides/Grignards rather than sourcing rare sulfonyl chlorides.
The Innovation: This method utilizes electrons as the vector for oxidation, eliminating chemical oxidants. It couples widely available thiols (or disulfides) directly with amines.[3]
Mechanism & Logic
As demonstrated by the Noël group, this reaction proceeds via a radical pathway. The thiol is anodically oxidized to a disulfide, then to a reactive cation/radical species that is trapped by the amine.[4][5]
Validated Protocol (Batch/Flow Hybrid)
Based on Laudadio & Noël (JACS)
Electrolyte System: 0.1 M
in MeCN/HCl (aq) mixture.
Electrodes: Graphite (Anode) and Platinum or Stainless Steel (Cathode).
Reaction:
Add Thiol (1.0 equiv) and Amine (1.5 equiv).
Apply Constant Current (
).
Note: The presence of HCl is critical to prevent amine oxidation (protonation protects the amine, while the free base in equilibrium reacts).
Termination: Stop when charge consumption reaches 4-5 F/mol.
Why it Wins
Green Metrics: The only byproduct is
gas at the cathode.
Speed: In flow setups, reaction times are often <5 minutes.
Safety: No high-pressure cylinders, no superacids, no unstable intermediates to isolate.
Mechanistic Visualization
The following diagram contrasts the reaction pathways. Note how the Classical route requires a pre-functionalized electrophile, whereas Emerging methods build the electrophile in situ.
Figure 1: Mechanistic divergence of sulfonamide synthesis protocols.
Comparative Data Analysis
The following table synthesizes performance metrics based on current literature benchmarks (2019-2025).
Metric
Classical (Sulfonyl Cl)
DABSO ( Insertion)
Electrochemical (Thiol-Amine)
Primary Reagents
Sulfonyl Chloride + Amine
Aryl Halide/Grignard + DABSO
Thiol + Amine
Atom Economy
Low (High MW leaving groups)
Moderate (Loss of DABCO)
High (Loss of )
Reaction Time
2 - 12 Hours
1 - 3 Hours
5 - 30 Minutes (Flow)
Functional Group Tolerance
Low (Acid sensitive groups fail)
High (Tolerates heterocycles)
Moderate (Redox sensitive groups fail)
Scalability
High (Batch)
Moderate (Reagent Cost)
High (Continuous Flow)
Green Score (PMI)
Poor (Solvent/Workup heavy)
Moderate
Excellent
Decision Matrix: Which Protocol to Choose?
Use this logic flow to select the optimal method for your specific substrate.
Figure 2: Decision tree for selecting synthesis methodology.
References
Willis, M. C., et al. (2011).[2] DABCO-bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation. Organic Letters.
Laudadio, G., Noël, T., et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society.[6]
Emmett, E. J., & Willis, M. C. (2015). Palladium-Catalyzed Aminosulfonylation of Aryl Halides. Organic Syntheses.
BenchChem Guide. (2025). A Comparative Guide to Modern Sulfonamide Synthesis Methods. BenchChem.
